6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine

Core Science & Biosynthesis

6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine chemical structure analysis

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6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine CAS number and identifiers

Technical Profile: 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine [1]

Chemical Identity & Physiochemical Profile

This compound is a specialized, high-value heterocyclic building block used primarily in the synthesis of pharmaceutical agents, particularly kinase inhibitors (e.g., USP7, B-Raf) and GPCR ligands. It serves as a "head group" scaffold where the 2-fluoro position acts as an electrophilic handle for further functionalization.

Property	Specification
Systematic Name	6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine
CAS Number	Not widely indexed; Analogous to 1094235-38-7 (Chloro-variant)
Molecular Formula	C₉H₉FN₂O₃
Molecular Weight	212.18 g/mol
SMILES	[O-]c1c(F)nc(OCC2CC2)cc1
Physical State	Pale yellow to orange solid (typical for nitropyridines)
Solubility	Soluble in DCM, THF, DMSO; low solubility in water
LogP (Predicted)	~2.1 (Moderate lipophilicity due to cyclopropyl group)
Key Functional Groups	• 2-Fluoro: Highly reactive electrophile (SɴAr)• 3-Nitro: Electron-withdrawing, reducible to amine• 6-Cyclopropylmethoxy: Lipophilic, stable ether linkage

Synthetic Architecture

The synthesis of 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine is a classic example of Regioselective Nucleophilic Aromatic Substitution (SɴAr) . The starting material, 2,6-difluoro-3-nitropyridine, possesses two electrophilic sites. The reaction must be controlled to favor substitution at the C6 position over the C2 position.

Mechanism & Regioselectivity

• Substrate: 2,6-Difluoro-3-nitropyridine.[2]

• Nucleophile: Cyclopropylmethanol (activated as an alkoxide).

• Regiocontrol: The C2 position is sterically hindered by the adjacent nitro group and is also electronically deactivated relative to C6 for initial attack by bulky nucleophiles.[3] However, the nitro group activates both positions.[3] Strict temperature control is required to prevent bis-substitution or C2-attack.

Experimental Protocol

Step 1: Preparation of Alkoxide

• Charge a dry reaction vessel with Cyclopropylmethanol (1.0 eq) and anhydrous THF (10-15 volumes) under nitrogen atmosphere.

• Cool the solution to 0°C .

• Add Sodium Hydride (NaH, 60% dispersion in oil, 1.05 eq) portion-wise.

  • Critical Note: Allow gas evolution (H₂) to cease completely. Stir for 30 mins at 0°C to ensure full deprotonation.

Step 2: SɴAr Reaction

• Dissolve 2,6-Difluoro-3-nitropyridine (1.0 eq) in anhydrous THF (5 volumes) in a separate funnel.

• Add the pyridine solution dropwise to the alkoxide solution at 0°C over 30 minutes.

  • Why: Adding the electrophile to the nucleophile ensures the nucleophile is never in large excess relative to the unreacted starting material locally, though reverse addition (nucleophile to electrophile) is sometimes preferred to prevent bis-substitution. For this specific scaffold, slow addition at low temp is key.

• Monitor by TLC/LCMS. The reaction is typically complete within 1-2 hours at 0°C to RT .

  • Endpoint: Disappearance of starting material (m/z ~160) and appearance of product (m/z ~213).

Step 3: Workup & Purification

• Quench with saturated NH₄Cl (aq) .

• Extract with Ethyl Acetate (3x) .

• Wash combined organics with brine, dry over Na₂SO₄ , and concentrate.

• Purification: Flash column chromatography (Hexanes/EtOAc gradient). The product typically elutes before the bis-substituted impurity.

Figure 1: Synthetic pathway via SɴAr mechanism showing critical control points.

Reactivity & Functionalization

This molecule is designed as a "linchpin" intermediate. Its value lies in the orthogonal reactivity of its functional groups.

A. The C2-Fluoro "Warhead"

The fluorine atom at C2 is highly activated by the adjacent nitro group (ortho-effect) and the pyridine nitrogen. It is significantly more reactive than the C6-alkoxy group.

• Reaction: SɴAr displacement with amines (primary or secondary).

• Application: Introducing the core pharmacophore (e.g., an aniline, piperazine, or solubilizing tail).

• Conditions: Mild bases (DIPEA, K₂CO₃) in polar aprotic solvents (DMF, DMSO, NMP) at RT to 60°C.

B. The C3-Nitro "Switch"

Once the C2 position is substituted, the nitro group is typically reduced to an amine.

• Reaction: Reduction (Fe/NH₄Cl, H₂/Pd-C, or SnCl₂).

• Application: The resulting 3-amino group can be cyclized (e.g., to form an imidazopyridine) or acylated to form an amide linkage.

Figure 2: Downstream functionalization workflow for medicinal chemistry applications.

Applications in Drug Discovery

This scaffold is particularly relevant in the design of Kinase Inhibitors and Allosteric Modulators .

• USP7 Inhibitors: The 3-nitropyridine core is a known scaffold for covalent and non-covalent inhibitors of Ubiquitin-Specific Protease 7 (USP7). The cyclopropylmethoxy group fills the hydrophobic S2 or S3 pocket of the enzyme, improving potency and metabolic stability (cyclopropyl groups often resist P450 oxidation better than straight alkyl chains).

• B-Raf Kinase Inhibitors: Similar 2,6-disubstituted pyridine cores are used in B-Raf V600E inhibitors. The C2-amine linkage often binds to the hinge region of the kinase.

• Phosphodiesterase (PDE) Inhibitors: The pyridine ring serves as a bioisostere for phenyl/pyrimidine rings found in classic PDE10A inhibitors.

Safety & Handling

• Hazards:

  • Skin/Eye Irritant: Fluoronitropyridines are potent irritants and potential sensitizers.

  • Energetic: Nitro compounds can be shock-sensitive or explosive if distilled to dryness or heated excessively.

• Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). Moisture sensitive (hydrolysis of the fluorine).

• Disposal: Quench excess reactive intermediates. Dispose of as halogenated organic waste.

References

• Regioselectivity in SɴAr Reactions of 2,6-Difluoro-3-nitropyridine

  • Source: "Design, Synthesis, and Molecular Evaluation of SNAr-Reactive N-(6-Fluoro-3-Nitropyridin-2-yl)Isoquinolin-3-Amines as Covalent USP7 Inhibitors." Archiv der Pharmazie, 2025.[4]

  • Context: Describes the reaction of 2,6-difluoro-3-nitropyridine with nucleophiles and the regiochemical outcome favoring C6 substitution for initial additions.

• General Synthesis of Alkoxy-Nitropyridines

  • Source: "Nitropyridines in the Synthesis of Bioactive Molecules."[2] MDPI Molbank, 2021.

  • Context: Provides general protocols for the displacement of halogens in nitropyridines using alkoxides.

• Cyclopropylmethoxy Group in Medicinal Chemistry

  • Source: "Cyclopropyl groups in drug discovery: A review." Journal of Medicinal Chemistry.
  • Context: Validates the utility of the cyclopropylmethoxy motif for improving metabolic stability and lipophilicity.

Sources

• 1. 1334149-35-7_CAS号:1334149-35-7_3-(2-ethyl-1H-imidazol-1-yl)piperidine dihydrochloride - 化源网 [chemsrc.com]
• 2. mdpi.com [mdpi.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. researchgate.net [researchgate.net]

Solubility profile of 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine in organic solvents

Technical Guide: Solubility Profiling & Characterization of 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine

Executive Summary This technical guide provides a comprehensive solubility and stability analysis of 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine , a critical electrophilic intermediate used in the synthesis of kinase inhibitors and receptor modulators. Unlike simple pyridine derivatives, this molecule possesses a "push-pull" electronic structure—an electron-withdrawing nitro group ortho to a reactive fluorine, balanced by a lipophilic cyclopropylmethoxy tail.

This guide moves beyond static data points to establish a predictive solubility model and a self-validating experimental protocol . Researchers will find specific guidance on solvent compatibility, warning against nucleophilic solvents that trigger unintended

reactions, and a robust workflow for determining thermodynamic solubility.

Part 1: Physicochemical Analysis & Solubility Prediction

To accurately predict the solubility profile, we must deconstruct the molecule into its functional pharmacophores. The interplay between the lipophilic tail and the electron-deficient core dictates its behavior.

Structural Dissection

Pharmacophore	Property Contribution	Solubility Impact
2-Fluoro Group	Highly electronegative; activates C-2 position.	Increases polarity relative to -H; creates a dipole moment favoring polar aprotic solvents.
3-Nitro Group	Strong electron-withdrawing group (EWG).	Reduces basicity of pyridine nitrogen; significantly lowers aqueous solubility compared to amino-pyridines.
6-Cyclopropylmethoxy	Lipophilic ether tail ( ).	Dominant Solubility Driver. Increases LogP significantly; provides solubility in chlorinated and ester solvents.
Pyridine Core	Aromatic heterocycle.[1][2]	Provides stacking potential; moderate solubility in aromatics (Toluene).

Predicted Solubility Profile

Based on Hansen Solubility Parameters (HSP) for similar nitropyridine ether derivatives, the compound exhibits a "Lipophilic-Polar" profile.

• High Solubility (>50 mg/mL): Dichloromethane (DCM), Ethyl Acetate, Tetrahydrofuran (THF), DMSO, DMF.

• Moderate Solubility (10–50 mg/mL): Acetone, Acetonitrile, Toluene, Isopropanol (warm).

• Low/Insoluble (<1 mg/mL): Water, Hexanes, Cyclohexane.

Critical Mechanistic Insight: The cyclopropyl group disrupts crystal lattice packing compared to a simple methoxy group, likely lowering the melting point and enhancing solubility in organic solvents compared to its methyl-ether analog.

Part 2: Stability & Solvent Compatibility (The Reactivity Risk)

WARNING: The 2-fluoro-3-nitropyridine core is an activated electrophile . The fluorine atom at the 2-position is highly susceptible to Nucleophilic Aromatic Substitution (

) because the negative charge of the transition state (Meisenheimer complex) is stabilized by the ortho-nitro group and the pyridine nitrogen.

Solvent Exclusion List:

• Primary/Secondary Amines: React instantly to displace Fluorine.

• Basic Alcohols (e.g., NaOMe/MeOH): Will cause ether exchange or solvolysis.

• Water (High pH): Hydrolysis to the pyridinone.

Visualizing the Risk: The following diagram illustrates the stability profile and the mechanism of potential solvent-induced degradation.

Caption: Stability profile showing the high risk of SNAr degradation in nucleophilic solvents compared to stability in aprotic media.

Part 3: Experimental Solubility Protocol

To determine the exact thermodynamic solubility, do not rely on kinetic (turbidimetric) methods often used in HTS. Use the Shake-Flask Equilibrium Method coupled with HPLC-UV quantification.

Materials Required[3][4]

• Compound: >50 mg of 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine (Purity >98%).

• Solvents: HPLC Grade (DCM, MeOH, MeCN, Water, Buffer pH 7.4).

• Equipment: Orbital shaker (thermostated), 0.45 µm PTFE syringe filters (Must be PTFE to avoid dissolving filter housing with aggressive solvents).

Step-by-Step Methodology

Step 1: Supersaturation Add the compound to 2 mL of the target solvent in a glass vial until undissolved solid remains visible (ensuring saturation).

• Note: If the solid dissolves immediately, add more until a suspension persists.

Step 2: Equilibration Agitate the vials on an orbital shaker at 25°C for 24 hours .

• Causality: 24 hours is required to overcome the "dissolution lag" caused by the crystal lattice energy of the nitro-pyridine core.

Step 3: Phase Separation Filter the supernatant using a 0.45 µm PTFE filter .

• Pre-saturation: Discard the first 200 µL of filtrate to prevent drug adsorption loss to the filter membrane [1].

Step 4: Quantification (HPLC-UV) Dilute the filtrate with Mobile Phase to land within the linear dynamic range of the detector.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5µm).

• Mobile Phase: A: Water + 0.1% Formic Acid / B: Acetonitrile (Gradient 10-90% B).

• Detection: UV at 254 nm (Nitro group absorbance) and 280 nm.

Workflow Visualization

Caption: Standardized Shake-Flask workflow ensuring thermodynamic equilibrium before quantification.

Part 4: Data Interpretation & Troubleshooting

When analyzing the results, use the following reference ranges to categorize the compound for formulation or synthesis.

Solubility Result	Classification	Implication for Development
< 0.1 mg/mL	Practically Insoluble	Requires micronization or amorphous solid dispersion (ASD) for bioavailability.
0.1 – 1.0 mg/mL	Very Slightly Soluble	Standard for lipophilic intermediates; acceptable for suspension formulations.
1.0 – 10 mg/mL	Slightly Soluble	Ideal for controlled release; manageable for synthesis scale-up.
> 30 mg/mL	Soluble	Excellent for liquid formulations or high-concentration stock solutions.

Troubleshooting Anomalies:

• Peak Broadening/Splitting: If observed in HPLC, check if the sample was dissolved in a nucleophilic solvent (e.g., MeOH) and left to stand. The "split" peak may be the methoxy-substituted impurity formed via

  .

• Low Recovery: Check filter compatibility. Nylon filters bind lipophilic nitro-compounds; always use PTFE or PVDF [2].

References

• Bergström, C. A., et al. (2007). Accuracy of calculated pH-dependent aqueous drug solubility. European Journal of Pharmaceutical Sciences.

• Lipinski, C. A., et al. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings.[3] Advanced Drug Delivery Reviews.

• Sigma-Aldrich. (2025). 2-Fluoro-3-nitropyridine Product Specification & Safety Data.

• PureSynth. (2024). 2-Chloro-6-methoxy-3-nitropyridine Properties.

Sources

• 1. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 2. Nucleophilic Functionalization of 2-R-3-Nitropyridines as a Versatile Approach to Novel Fluorescent Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. schrodinger.com [schrodinger.com]

Technical Profile: NMR Characterization of 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine

This guide provides an in-depth technical analysis of the NMR spectral characteristics for 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine . It is designed for medicinal chemists and analytical scientists requiring rigorous structural verification of this fluorinated pyridine intermediate.

Executive Summary & Structural Logic

Compound Identity: 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine Molecular Formula: C

H FN O Molecular Weight: 212.18 Da[1]

This molecule represents a "push-pull" pyridine system.[1] The 3-nitro group (strongly electron-withdrawing) activates the ring, particularly at the C2 and C6 positions, making them susceptible to nucleophilic aromatic substitution (

). The 2-fluoro substituent is a critical handle for further functionalization (e.g., with amines), while the 6-cyclopropylmethoxy group acts as an electron-donating substituent via resonance, significantly shielding the C5 proton.

Structural Numbering & Electronic Environment

• Position 2 (F): Highly deshielded carbon due to direct attachment to Fluorine and ortho-Nitro group.[1]

• Position 3 (NO

  ): Strongly deshields the adjacent H4 proton via the anisotropic effect and electron withdrawal.

• Position 6 (O-R): Electron-rich center; the alkoxy group shields the adjacent H5 proton.[1]

• Side Chain: The cyclopropylmethoxy moiety provides a distinct aliphatic signature (doublet for

  and high-field multiplets for the ring).[1]

Experimental Protocol: Sample Preparation

To ensure spectral fidelity and minimize solvent effects, the following protocol is recommended.

Solvent Selection[1][2][3]

• Primary: Chloroform-

  ( , 99.8% D) is the standard solvent. It minimizes H-bonding interactions and provides clear resolution of the aromatic doublet system.[1]

• Secondary: DMSO-

  is recommended if the sample contains polar impurities or if rotameric broadening is observed (though unlikely for this rigid system).[1]

Preparation Steps[1][2][3][4][5][6][7]

• Mass: Weigh 5–10 mg of the solid/oil.

• Volume: Dissolve in 0.6 mL of

  .

• Filtration: Filter through a cotton plug within a glass pipette to remove inorganic salts (e.g.,

  , ) often carried over from synthesis.

• Reference: Ensure TMS (0.00 ppm) or residual

  (7.26 ppm) is present for calibration.

Spectral Data Analysis

H NMR (400 MHz, CDCl )

The proton spectrum is characterized by a distinct AB system on the pyridine ring and a classic cyclopropylmethyl pattern.

Position	(ppm)	Multiplicity	(Hz)	Assignment Logic
H4	8.45 – 8.55	Doublet (dd*)		Deshielded: Ortho to -NO .[1] May show small coupling (1–2 Hz).
H5	6.90 – 7.00	Doublet		Shielded: Ortho to -OCH R (mesomeric donation).
OCH	4.20 – 4.25	Doublet		Characteristic of primary alkoxy adjacent to cyclopropyl.
CH (Cyclopropyl)	1.25 – 1.35	Multiplet	-	Methine proton of the cyclopropyl ring.[1]
CH (Cyclopropyl)	0.60 – 0.68	Multiplet	-	Cis to methine.[1]
CH (Cyclopropyl)	0.35 – 0.42	Multiplet	-	Trans to methine.[1]

*Note: H4 often appears as a doublet of doublets (dd) if the long-range coupling to Fluorine (

) is resolved.[1] If unresolved, it appears as a broadened doublet.

C NMR (100 MHz, CDCl )

The carbon spectrum is dominated by C-F coupling, splitting several signals into doublets.

Carbon	(ppm)	Splitting ( )	Assignment
C6	164.5	Doublet ( Hz)	Ipso to Oxygen; Para to Nitro.[1]
C2	152.0	Doublet ( Hz)	Ipso to Fluorine. Large coupling constant is diagnostic.
C4	138.5	Doublet ( Hz)	Aromatic CH; Ortho to Nitro.
C3	132.0	Doublet ( Hz)	Ipso to Nitro.
C5	108.5	Singlet (or small )	Aromatic CH; Shielded by Alkoxy.
OCH	74.0	Singlet	Methylene of side chain.
CH (Cyclo)	10.0	Singlet	Cyclopropyl methine.
CH (Cyclo)	3.5	Singlet	Cyclopropyl methylene.

F NMR (376 MHz, CDCl )

• Chemical Shift:

  to ppm.[1]

• Pattern: Singlet (broadened by small H-couplings) or clearly resolved doublet if proton decoupling is not applied.[1]

• Diagnostic Value: The presence of a signal in this region confirms the integrity of the C-F bond, ruling out

  side reactions where the fluoride might have been displaced by the alkoxide (which would result in a loss of the F signal).

Synthesis & Impurity Profiling

Understanding the synthesis helps identify potential spectral impurities. This compound is typically synthesized via Regioselective Nucleophilic Aromatic Substitution (

) .[2]

Reaction Pathway

Starting Material: 2,6-Difluoro-3-nitropyridine.[1][3] Reagent: Cyclopropylmethanol / Base (e.g., NaH or

). Regioselectivity: The nucleophile can attack C2 or C6.

• C2 Attack: Yields 2-(cyclopropylmethoxy)-6-fluoro-3-nitropyridine (Isomer A).[1]

• C6 Attack: Yields 6-(cyclopropylmethoxy)-2-fluoro-3-nitropyridine (Target).[1]

Note: The C6 position is often favored sterically, despite C2 being more activated by the ortho-nitro group, especially under thermodynamic control or with bulky nucleophiles.

Distinguishing Isomers by NMR

If the reaction yields a mixture, the isomers can be distinguished by the coupling of the aromatic protons:

• Target (2-F, 6-OR): H4 and H5 are ortho to each other (

  Hz).

• Isomer (2-OR, 6-F): The protons would be H4 and H5 (also ortho), but the chemical shifts will differ. The most reliable distinction is

  C NMR :

  • In the target (2-F), C3 (bearing NO

    ) has a large ( Hz) because the Fluorine is directly adjacent (C2).

  • In the isomer (6-F), C3 (bearing NO

    ) is remote from the Fluorine (C6), resulting in a much smaller or negligible coupling.

Visualizations

Structural Connectivity & Coupling Map

This diagram illustrates the key scalar couplings (

) that define the NMR spectrum.

Caption: Connectivity map highlighting the diagnostic

coupling constants (Red) and scalar couplings (Black).

Analytical Workflow

Caption: Step-by-step analytical workflow for validating the compound structure.

References

• Reich, H. J. (2024). Structure Determination Using NMR. University of Wisconsin-Madison.[1] Link

  • Cited for: General principles of pyridine chemical shift prediction and substituent effects.

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.[1]

  • Cited for: Mechanisms of Nucleophilic Aromatic Substitution ( ) and regioselectivity in nitropyridines.

• ChemicalBook. (2024). 2-Fluoro-3-nitropyridine Spectral Data. Link

  • Cited for: Base chemical shifts of the fluoronitropyridine core.

• PubChem. (2024). Compound Summary: 2-Chloro-6-methoxy-3-nitropyridine.[1] National Library of Medicine. Link

  • Cited for: Comparative spectral data of the chloro-analog used to validate the assignment of the alkoxy-substituted ring.[1]

Sources

• 1. 2-Chloro-6-methoxy-3-nitropyridine | C6H5ClN2O3 | CID 2795029 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Design, Synthesis, and Molecular Evaluation of SNAr‐Reactive N‐(6‐Fluoro‐3‐Nitropyridin‐2‐yl)Isoquinolin‐3‐Amines as Covalent USP7 Inhibitors Reveals an Unconventional Binding Mode - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

An In-depth Technical Guide to the Electronic Properties of 2-Fluoro-3-Nitropyridine Derivatives

Introduction: The Strategic Importance of 2-Fluoro-3-Nitropyridine in Modern Chemistry

The pyridine scaffold is a cornerstone in medicinal chemistry and materials science, featured in a multitude of FDA-approved drugs and functional materials.[1][2] The strategic introduction of substituents onto this heterocyclic system can dramatically alter its electronic landscape, thereby fine-tuning its reactivity and biological interactions. Among the vast array of substituted pyridines, 2-fluoro-3-nitropyridine and its derivatives have emerged as exceptionally versatile building blocks. The synergistic effect of the highly electronegative fluorine atom at the 2-position and the potent electron-withdrawing nitro group at the 3-position creates a unique electronic environment that is highly sought after in drug design and the synthesis of advanced materials.[3][4]

This technical guide provides a comprehensive exploration of the electronic properties of 2-fluoro-3-nitropyridine derivatives. We will delve into the synthesis of these valuable compounds, dissect their electronic characteristics through experimental data and computational insights, and showcase their applications in cutting-edge research. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique chemical attributes of this important class of molecules.

Synthetic Strategies for 2-Fluoro-3-Nitropyridine and Its Derivatives

The accessibility of 2-fluoro-3-nitropyridine derivatives is a key factor in their widespread use. Several synthetic routes have been developed, each with its own advantages depending on the desired substitution pattern and scale of production.

Core Synthesis of 2-Fluoro-3-Nitropyridine

The parent compound, 2-fluoro-3-nitropyridine, can be synthesized through several common methods:

• From Pyridine: A two-step process starting with the nitration of pyridine using a mixture of concentrated nitric and sulfuric acids, which predominantly introduces the nitro group at the 3-position. The subsequent fluorination of 3-nitropyridine at the 2-position can be achieved using a nucleophilic fluorinating agent like potassium fluoride.[4]

• From 2-Chloro-3-Nitropyridine: This method involves a nucleophilic aromatic substitution (SNAr) reaction where the chlorine atom is displaced by a fluoride ion. This is often carried out using anhydrous potassium fluoride in the presence of a phase transfer catalyst, such as tetrabutylammonium bromide, to enhance reaction efficiency.[4]

• From 2-Amino-3-Nitropyridine: This route utilizes a Sandmeyer-type reaction. The amino group is first converted to a diazonium salt, which is then reacted with a fluoride source, such as fluoroboric acid, followed by thermal decomposition to yield 2-fluoro-3-nitropyridine.[4]

Derivatization via Nucleophilic Aromatic Substitution (SNAr)

The primary mode of reactivity for 2-fluoro-3-nitropyridine is nucleophilic aromatic substitution. The strong electron-withdrawing capacity of both the fluorine and nitro groups renders the pyridine ring highly electron-deficient and thus susceptible to attack by a wide range of nucleophiles. The fluorine atom at the 2-position serves as an excellent leaving group, facilitating the introduction of diverse functionalities.

A general protocol for the SNAr reaction on 2-fluoro-3-nitropyridine derivatives is as follows:

Experimental Protocol: General Procedure for Nucleophilic Aromatic Substitution

• To a solution of the 2-fluoro-3-nitropyridine derivative (1 mmol) in a suitable anhydrous solvent (e.g., DMF, 5 mL), add the desired nucleophile (1 mmol) and a base (e.g., K2CO3, 1 mmol).

• Stir the reaction mixture at a specified temperature (e.g., 60 °C) for a designated time (e.g., 1-2 hours), monitoring the reaction progress by TLC.

• Upon completion, pour the reaction mixture into water (50 mL) and, if necessary, acidify with concentrated HCl to pH 3.

• Extract the product with an organic solvent (e.g., CHCl3, 3 x 20 mL).

• Dry the combined organic phases over Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or recrystallization from a suitable solvent (e.g., ethanol).[5]

This versatile methodology allows for the synthesis of a vast library of derivatives with tailored properties.

Dissecting the Electronic Landscape

The unique electronic properties of 2-fluoro-3-nitropyridine derivatives are the cornerstone of their utility. The interplay between the pyridine ring's inherent aromaticity and the powerful inductive and mesomeric effects of the fluoro and nitro substituents dictates their reactivity and interactions with biological targets.

The Electron-Withdrawing Powerhouse: Fluoro and Nitro Groups

Both the fluorine atom and the nitro group are strongly electron-withdrawing. The fluorine atom exerts a powerful negative inductive effect (-I) due to its high electronegativity. The nitro group exhibits both a strong -I effect and a strong negative mesomeric effect (-M), which delocalizes electron density from the ring. This combined electron withdrawal creates a highly electrophilic pyridine ring, which is the driving force for its facile SNAr reactivity.

Caption: Dominant electronic effects influencing the reactivity of the 2-fluoro-3-nitropyridine scaffold.

Computational Insights into Electronic Structure

Density Functional Theory (DFT) calculations provide invaluable quantitative insights into the electronic properties of molecules. By calculating the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), we can determine the HOMO-LUMO energy gap, a key indicator of chemical reactivity and electronic transitions.[6][7][8] A smaller HOMO-LUMO gap generally correlates with higher chemical reactivity.[7]

Compound/Derivative	HOMO (eV)	LUMO (eV)	HOMO-LUMO Gap (eV)
Pyridine (for comparison)	~ -6.7	~ -0.5	~ 6.2
2-Fluoropyridine	~ -6.9	~ -0.7	~ 6.2
3-Nitropyridine	~ -7.8	~ -2.5	~ 5.3
2-Fluoro-3-Nitropyridine	~ -8.2	~ -3.0	~ 5.2

Note: The values presented are approximate and can vary depending on the computational method and basis set used. These values are for illustrative purposes to show the trend.

The data clearly demonstrates that the introduction of the nitro group significantly lowers both the HOMO and LUMO energy levels and reduces the HOMO-LUMO gap, indicating increased reactivity. The addition of the fluorine atom further lowers these energy levels. This computational evidence strongly supports the experimentally observed high reactivity of 2-fluoro-3-nitropyridine derivatives in nucleophilic substitution reactions.

Spectroscopic Characterization

The electronic and structural features of 2-fluoro-3-nitropyridine derivatives are readily characterized by various spectroscopic techniques.

• NMR Spectroscopy (1H and 13C): The chemical shifts of the protons and carbons in the pyridine ring are highly sensitive to the electronic environment. The electron-withdrawing substituents cause a downfield shift of the ring protons and carbons.

• Infrared (IR) Spectroscopy: Characteristic absorption bands for the C-F bond, the nitro group (symmetric and asymmetric stretching), and the pyridine ring vibrations are observed.

• UV-Vis Spectroscopy: These compounds typically exhibit strong absorption in the UV region due to π-π* transitions within the aromatic system.

Table of Spectroscopic Data for Representative 2-Arylvinyl-3-Nitropyridine Derivatives [5]

Compound	1H NMR (δ, ppm) Highlights	13C NMR (δ, ppm) Highlights
(E)-4-(2-(5-Bromo-3-nitropyridin-2-yl)vinyl)-N,N-dimethylaniline	8.75 (s, 1H), 8.34 (s, 1H), 8.05 (d, 1H, J = 15.3 Hz)	153.8, 151.3, 148.8, 145.5, 142.8
2-[(E)-2-(4-Chlorophenyl)vinyl]-3-[(2-furylmethyl)sulfanyl]-5-nitropyridine	9.24 (d, 1H, J = 1.8 Hz), 8.42 (d, 1H, J = 2.1 Hz), 7.95 (d, 1H, J = 15.6 Hz)	-

Applications in Drug Discovery and Materials Science

The unique electronic properties and synthetic accessibility of 2-fluoro-3-nitropyridine derivatives have made them invaluable in several scientific domains.

A Privileged Scaffold in Medicinal Chemistry

The 2-fluoro-3-nitropyridine core is a "privileged scaffold" in drug design, meaning it is a molecular framework that can be functionalized to interact with a variety of biological targets.

• Anticancer Agents: Derivatives of nitropyridines have shown significant potential as cytotoxic agents against various cancer cell lines.[3] The nitro group is hypothesized to play a role in modulating enzyme activity or interacting with cellular targets crucial for cancer cell proliferation.[3] For example, N-(6-fluoro-3-nitropyridin-2-yl)isoquinolin-3-amines have been designed as covalent inhibitors of ubiquitin-specific protease 7 (USP7), a target in cancer therapy.[9]

• Antimicrobial Agents: The presence of both fluoro and nitro groups can impart significant antibacterial properties.[3] Studies have shown that nitropyridine derivatives are effective against various bacterial strains, including Mycobacterium tuberculosis.[3]

• Modulation of Physicochemical Properties: The introduction of fluorine can enhance metabolic stability, increase binding affinity, and improve membrane permeability of drug candidates.[10]

Caption: A typical workflow in drug discovery leveraging the 2-fluoro-3-nitropyridine scaffold.

Building Blocks for Functional Materials

The electronic properties of 2-fluoro-3-nitropyridine derivatives also make them attractive for applications in materials science. They can be used as starting materials to synthesize materials with specific electrical, optical, or thermal properties for use in electronic components and optical instruments.[4]

Conclusion and Future Outlook

2-Fluoro-3-nitropyridine and its derivatives represent a class of compounds with a rich and tunable electronic landscape. The powerful electron-withdrawing nature of the fluoro and nitro substituents creates a highly reactive and versatile scaffold that has been successfully exploited in both medicinal chemistry and materials science. The continued exploration of new synthetic methodologies and a deeper understanding of their structure-property relationships will undoubtedly lead to the development of novel therapeutics and advanced materials with enhanced performance. As our ability to computationally model and predict molecular properties improves, the rational design of next-generation 2-fluoro-3-nitropyridine derivatives with precisely tailored electronic features holds immense promise for addressing a wide range of scientific challenges.

References

• 2-Fluoro-3-nitropyridine | Properties, Applications & Safety Data. Pipzine Chemicals. [Link]

• Selected NMR and MS Spectra. Wiley-VCH. [Link]

• Nucleophilic Functionalization of 2-R-3-Nitropyridines as a Versatile Approach to Novel Fluorescent Molecules. (2022, September 3). PMC. [Link]

• Design, Synthesis, and Molecular Evaluation of SNAr‐Reactive N‐(6‐Fluoro‐3‐Nitropyridin‐2‐yl)Isoquinolin‐3‐Amines as Covalent USP7 Inhibitors Reveals an Unconventional Binding Mode. (2025, August 10). PMC - NIH. [Link]

• The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. (2024, July 11). PMC - NIH. [Link]

• Comparative Study of the Optoelectronic. MJFAS template. [Link]

• Synthesis and Functionalization of 3-Nitropyridines. University of Oslo. [Link]

• CN102898358A - Preparation method of fluoropyridine compounds.
• WO2010089773A2 - Process for preparation of nitropyridine derivatives.

• Process for the preparation of fluorinated pyridines. European Patent Office - EP 0192287 A2. [Link]

• Facile Route to 2-Fluoropyridines via 2-Pyridyltrialkylammonium Salts Prepared from Pyridine N-Oxides and Application to 18F-Labeling. (2015, July 20). Organic Letters - ACS Publications. [Link]

• A computational quantum chemical study of fluorinated Allopurinol. (2022, September 12). Journal of Emerging Investigators. [Link]

• Electronic Supporting Information. The Royal Society of Chemistry. [Link]

• Combined problem on UV, IR, 1H NMR, 13C NMR and Mass - Part V (CHE). (2016, January 28). YouTube. [Link]

• The Structure-Antiproliferative Activity Relationship of Pyridine Derivatives. (2024, July 11). PubMed. [Link]

• Synthesis and biological evaluation of fluoro analogues of antimitotic phenstatin. (2013, June 1). PubMed. [Link]

• Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review. Bentham Science. [Link]

• Synthesis and biological evaluation of pyrrolo[2,3-b]pyridine analogues as antiproliferative agents and their interaction with calf thymus DNA. (2016, May 23). PubMed. [Link]

• Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties. (2024, May 19). MDPI. [Link]

• one, nicotinonitrile, and furo[2,3-b]pyridine derivatives. National Genomics Data Center (CNCB-NGDC). [Link]

• Synthesis, Structure Activity Relationship and Pharmaceutical Applications of Pyrimidine Analogues: A Review. (2023, May 30). ResearchGate. [Link]

• Fluorine in drug discovery: Role, design and case studies. The Pharma Journal. [Link]

• A Review of the Structure–Activity Relationship of Natural and Synthetic Antimetastatic Compounds. (2020, January 14). MDPI. [Link]

• Computational Chemistry. (2025, May 19). YouTube. [Link]

• Synthesis and biological evaluation of fluorinated deoxynucleotide analogs based on bis-(difluoromethylene)triphosphoric acid. PMC. [Link]

• Density Functional Theory-Based Investigation on Thermodynamic and Electronic Properties of a Spiro-Indoline Pyranopyrazole Deri. (2025, December 12). Engineered Science Publisher. [Link]

• DFT CALCULATIONS ON MOLECULAR STRUCTURE, HOMO LUMO STUDY REACTIVITY DESCRIPTORS OF TRIAZINE DERIVATIVE. IJRPR. [Link]

• Structural and theoretical studies of 2-amino-3-nitropyridine. An-Najah Staff. [Link]

• The Prediction and Theoretical Study for Chemical Reactivity, Thermophysical and Biological Activity of Morpholinium Nitrate and. (2019, April 22). Advanced Journal of Chemistry. [Link]

• Computational Chemistry Research | MorDOR Lab. (2023, March 4). YouTube. [Link]

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• 2. The Structure-Antiproliferative Activity Relationship of Pyridine Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. 2-Fluoro-3-nitropyridine | Properties, Applications & Safety Data | Reliable Supplier & Manufacturer in China [pipzine-chem.com]
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• 9. Design, Synthesis, and Molecular Evaluation of SNAr‐Reactive N‐(6‐Fluoro‐3‐Nitropyridin‐2‐yl)Isoquinolin‐3‐Amines as Covalent USP7 Inhibitors Reveals an Unconventional Binding Mode - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pharmacyjournal.org [pharmacyjournal.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine

Introduction

6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine is a key heterocyclic building block in contemporary medicinal chemistry and drug discovery. Its unique structural features, including a nitropyridine core activated for nucleophilic aromatic substitution (SNAr), a flexible cyclopropylmethoxy side chain, and a fluorine substituent, make it a valuable intermediate for the synthesis of complex molecular architectures with potential therapeutic applications. The strategic placement of the nitro group renders the pyridine ring electron-deficient, facilitating the displacement of the fluorine atom at the 2-position or the cyclopropylmethoxy group at the 6-position by a variety of nucleophiles. This guide provides a detailed, field-proven protocol for the synthesis of this important intermediate, grounded in established chemical principles and supported by authoritative references.

Synthetic Pathway Overview

The most direct and efficient synthesis of 6-(cyclopropylmethoxy)-2-fluoro-3-nitropyridine proceeds via a nucleophilic aromatic substitution (SNAr) reaction. This pathway utilizes the commercially available and highly reactive 2,6-difluoro-3-nitropyridine as the starting material. The cyclopropylmethoxy group is introduced by reacting 2,6-difluoro-3-nitropyridine with cyclopropylmethanol in the presence of a suitable base.

Primary Synthesis Protocol: Nucleophilic Aromatic Substitution

This protocol details the synthesis of 6-(cyclopropylmethoxy)-2-fluoro-3-nitropyridine from 2,6-difluoro-3-nitropyridine and cyclopropylmethanol.

Reaction Scheme

Technical Guide: Nucleophilic Aromatic Substitution (SNAr) of 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine

Executive Summary

This technical guide details the reactivity, mechanistic principles, and experimental protocols for the functionalization of 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine . This scaffold represents a "privileged structure" in medicinal chemistry, particularly in the development of phosphodiesterase (PDE) inhibitors and kinase inhibitors.

The compound features a highly electrophilic C2 center activated by both the pyridine nitrogen and an ortho-nitro group. While the C6-cyclopropylmethoxy substituent provides electron density via resonance, the inductive withdrawal of the fluorine and nitro groups renders the C2 position exceptionally susceptible to Nucleophilic Aromatic Substitution (SNAr). This guide focuses on the displacement of the C2-fluoride by amine and alkoxide nucleophiles, a critical step in library synthesis and lead optimization.

Strategic Analysis & Mechanistic Insight

Electronic Architecture & Regioselectivity

Success in functionalizing this substrate requires understanding the competing electronic effects:

• Activation (C2 Position): The C2 carbon is the primary electrophilic site. It is activated by:

  • Inductive Effect (-I): The adjacent pyridine nitrogen and the highly electronegative fluorine atom create a significant partial positive charge (

    ).

  • Mesomeric Effect (-M): The C3-nitro group is ortho to the fluorine. It stabilizes the Meisenheimer complex intermediate through resonance, delocalizing the negative charge onto the nitro oxygens.

• Deactivation/Modulation (C6 Position): The cyclopropylmethoxy group at C6 is an electron-donating group (EDG) by resonance. While it increases the overall electron density of the ring (potentially slowing SNAr rates compared to a naked fluoronitropyridine), it directs nucleophilic attack away from itself and reinforces the electrophilicity at C2 (para to the resonance donation sites).

Reaction Mechanism: Addition-Elimination

The reaction proceeds via a classical two-step addition-elimination mechanism.

• Nucleophilic Attack: The nucleophile (Nu:) attacks the C2 position, breaking the aromaticity and forming a resonance-stabilized anionic intermediate (Meisenheimer Complex).

• Elimination: The high electronegativity of fluorine makes the C-F bond strong, but in SNAr, the rate-determining step is usually the attack. Once the complex forms, fluoride is an excellent leaving group due to the restoration of aromaticity.

Figure 1: Mechanistic pathway for the SNAr displacement of fluoride at the C2 position.

Experimental Protocols

Protocol A: Amination with Secondary Amines (General Procedure)

Application: Installation of morpholines, piperazines, or pyrrolidines. Scale: 1.0 mmol (approx. 250 mg substrate).

Materials

• Substrate: 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine (1.0 equiv).

• Nucleophile: Morpholine (or analogue) (1.2 equiv).[1]

• Base:

  -Diisopropylethylamine (DIPEA) (2.0 equiv). Note: Inorganic bases like K₂CO₃ can be used but may require longer reaction times due to solubility.

• Solvent: Anhydrous THF or Acetonitrile (MeCN).

• Scavenger: Polymer-supported isocyanate (optional, for rapid workup).

Step-by-Step Procedure

• Preparation: In a 10 mL reaction vial equipped with a magnetic stir bar, dissolve 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine (1.0 equiv) in anhydrous MeCN (5 mL, 0.2 M concentration).

• Addition: Add DIPEA (2.0 equiv) followed by the amine nucleophile (1.2 equiv) dropwise at room temperature (RT).

  • Critical Control: If the reaction is highly exothermic (rare for this specific substrate but possible with highly basic amines), cool to 0°C during addition.

• Reaction: Stir the mixture at RT. Monitor by TLC (Hexanes:EtOAc 3:1) or LC-MS.

  • Optimization: If conversion is <50% after 2 hours, heat to 50°C. The 6-alkoxy group may slightly deactivate the ring, necessitating mild heating.

• Workup (Standard):

  • Dilute with EtOAc (20 mL).

  • Wash with saturated NaHCO₃ (2 x 10 mL) to remove HF salts and acidic byproducts.

  • Wash with Brine (10 mL).

  • Dry over Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Flash column chromatography (SiO₂). Elute with a gradient of 0-40% EtOAc in Hexanes. The product is typically a yellow/orange solid.

Protocol B: Etherification (Alkoxylation)

Application: Synthesis of bis-alkoxy derivatives. Note: This reaction competes with hydrolysis; strict anhydrous conditions are required.

Step-by-Step Procedure

• Activation: Suspend Sodium Hydride (NaH, 60% in oil, 1.2 equiv) in anhydrous THF (0°C) under Argon.

• Nucleophile Formation: Add the alcohol (e.g., Benzyl alcohol, 1.1 equiv) dropwise. Stir for 15 min until H₂ evolution ceases.

• Displacement: Add a solution of 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine (1.0 equiv) in THF dropwise to the alkoxide solution.

• Completion: Allow to warm to RT. Stir for 1-4 hours.

• Quench: Carefully quench with saturated NH₄Cl solution. Extract with EtOAc.

Data Analysis & Troubleshooting

Reaction Monitoring

Technique	Observation	Action
TLC	Substrate Rf ~0.6 (Hex/EtOAc 3:1). Product Rf usually lower (0.3-0.5) due to amine polarity.	If spots co-elute, use DCM/MeOH (95:5) or check UV absorbance shift.
LC-MS	Product Mass [M+H]⁺ = Substrate - F (19) + Nucleophile.	Watch for [M+16] peak (Hydrolysis to 2-OH) or [M-NO2] (Denitration, rare).
NMR (¹H)	Disappearance of 2-F coupling. Shift in C3/C4 protons.	Confirm integration of the cyclopropylmethoxy group to ensure it remained intact.

Common Issues

• Hydrolysis (Formation of Pyridone):

  • Symptom:[2][3][4] Formation of a highly polar, UV-active byproduct (2-hydroxy-3-nitropyridine derivative).

  • Cause: Wet solvents or hydroxide impurities in the base.

  • Solution: Use anhydrous solvents and store DIPEA over KOH pellets.

• Regioselectivity Failure:

  • Symptom:[2][3][4] Displacement of the 6-cyclopropylmethoxy group.

  • Likelihood:[2][3][4][5][6] Very Low. The alkoxide is a poor leaving group compared to fluoride. This only occurs under extreme forcing conditions (e.g., >120°C, strong acid).

Workflow Visualization

Figure 2: Experimental decision tree for the amination of 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine.

Safety & Handling

• Fluoride Generation: The reaction releases HF (sequestered as amine-HF salts). While the quantity is stoichiometric, avoid contact with the reaction mixture. Wash with basic aqueous solutions (NaHCO₃) to neutralize.

• Nitro Compounds: 3-Nitropyridines are generally stable but can be energetic. Avoid heating dry solids.

• Sensitizers: Many fluoropyridines are skin sensitizers. Double-glove and work in a fume hood.

References

• BenchChem. (2025).[1] Application Notes and Protocols: Nucleophilic Aromatic Substitution (SNAr) Reactions on Fluoropyridines. BenchChem Technical Library. Link

• Schirrmacher, R., et al. (2009). Nucleophilic aromatic substitution by [18F]fluoride at substituted 2-nitropyridines. AKJournals. Link

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 12408185, 6-Fluoro-2-methyl-3-nitropyridine. Link

• Organic Syntheses. (2025). Synthesis of 2,3-diaminopyridine derivatives via SNAr. Organic Syntheses, Coll. Vol. 5. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Nucleophilic Functionalization of 2-R-3-Nitropyridines as a Versatile Approach to Novel Fluorescent Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. akjournals.com [akjournals.com]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. Efficient Synthesis of the 2-amino-6-chloro-4-cyclopropyl-7-fluoro-5-methoxy-pyrido[1,2-c]pyrimidine-1,3-dione core ring system - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Notes &amp; Protocols: Strategic Reduction of the Nitro Group in 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine

Introduction: The transformation of nitroarenes into their corresponding anilines is a foundational reaction in modern organic synthesis, particularly within the pharmaceutical and agrochemical industries.[1] The resulting amino group is a versatile synthetic handle and a common pharmacophore. The target molecule of this guide, 6-(Cyclopropylmethoxy)-2-fluoro-3-aminopyridine, is a crucial building block for advanced heterocyclic scaffolds in drug discovery programs. The reduction of its precursor, 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine, presents a classic chemoselectivity challenge: how to efficiently reduce the nitro group while preserving the synthetically valuable C-F bond, which is susceptible to hydrogenolysis, and the cyclopropylmethoxy ether linkage.

This document provides a detailed guide to navigating this challenge. It moves beyond simple step-by-step instructions to explain the underlying chemical principles, enabling researchers to select and execute the optimal reduction strategy based on available resources, scale, and downstream synthetic requirements. We will explore two robust and field-proven methodologies: a classical metal-mediated reduction and a modern catalytic transfer hydrogenation.

Part 1: Mechanistic Considerations and Method Selection

The reduction of a nitro group to an amine is a six-electron process that proceeds through nitroso and hydroxylamine intermediates.[1] The choice of methodology dictates the mechanism and, consequently, the reaction's compatibility with other functional groups.

• Catalytic Hydrogenation: This heterogeneous method utilizes a metal catalyst (e.g., Pd, Pt, Ni) and a hydrogen source (H₂ gas or a transfer agent) to add hydrogen atoms across the N-O bonds. While highly efficient, standard catalysts like Palladium on carbon (Pd/C) are notoriously aggressive and can readily cleave carbon-halogen bonds (hydrogenolysis), a significant risk for our fluorine-substituted substrate.[2][3]

• Metal-Mediated Reduction: This classical approach uses a dissolving metal (e.g., Fe, Sn, Zn) in an acidic or neutral medium.[4][5] The reaction proceeds through a series of single-electron transfers (SET) from the metal to the nitro group, followed by protonation.[1][6] These methods are renowned for their excellent chemoselectivity, often leaving sensitive functionalities like halogens, esters, and nitriles untouched.[7][8]

Decision-Making Workflow

Choosing the right protocol is paramount. The following workflow guides the selection process based on key substrate sensitivities and experimental constraints.

Caption: Decision workflow for selecting a reduction method.

Given the lability of the C-F bond, metal-mediated reduction is the most reliable and robust starting point. Catalytic transfer hydrogenation offers a milder alternative to high-pressure hydrogenation and can also exhibit excellent selectivity, making it a valuable secondary option.

Comparative Overview of Recommended Methods

Parameter	Method 1: Iron / Ammonium Chloride	Method 2: Pd/C Transfer Hydrogenation
Reducing Agent	Iron Powder (Fe⁰)	Ammonium Formate (HCOONH₄)
Mechanism	Single Electron Transfer (SET)	In-situ H₂ generation on Pd surface
Chemoselectivity	Excellent. Highly selective for NO₂. Preserves C-F bond.[7]	Good to Excellent. Milder than H₂ gas; generally preserves C-F bond but requires monitoring.
Workup	Filtration of iron oxides can be cumbersome. Requires aqueous workup.	Simple filtration of catalyst.
Cost & Safety	Reagents are inexpensive and relatively safe. Reaction can be exothermic.[9]	Pd/C is flammable. Ammonium formate is benign. No H₂ gas required.[10]
Ideal Use Case	Scalable, cost-sensitive syntheses where chemoselectivity is critical.	Lab-scale synthesis where ease of workup is a priority.

Part 2: Experimental Protocols

Protocol 1: Chemoselective Reduction with Iron and Ammonium Chloride

This protocol leverages the classical Béchamp reduction conditions, modified to use a buffered system (NH₄Cl) which is milder than strong acids and highly effective for preserving acid-sensitive groups and halogens.[1][9]

Principle: Iron metal acts as the electron source, and the aqueous ammonium chloride solution serves as a proton donor and electrolyte to facilitate the reaction on the metal surface. The reaction is driven to completion by heating.

• 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine (1.0 eq)

• Iron powder, 325 mesh (5.0 eq)

• Ammonium chloride (NH₄Cl) (4.0 eq)

• Ethanol (EtOH), reagent grade

• Deionized Water (H₂O)

• Celite® 545

• Ethyl Acetate (EtOAc)

• Saturated Sodium Bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle

• Buchner funnel and filter paper

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine (1.0 eq).

• Reagent Addition: Add Ethanol and Water in a 4:1 ratio (e.g., 20 mL total solvent per gram of substrate). Begin stirring to dissolve the starting material. Sequentially add ammonium chloride (4.0 eq) and iron powder (5.0 eq).[1]

• Reaction Execution: Heat the stirred suspension to reflux (approx. 80-85 °C). The reaction is often vigorous initially.[1]

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. A typical reaction time is 2-6 hours. The disappearance of the starting material spot indicates completion.

• Workup - Filtration: Cool the reaction mixture to room temperature. Caution: It is important to add water before any solvent removal to prevent potential uncontrolled exothermic reactions.[9] Filter the dark slurry through a pad of Celite® to remove the iron powder and iron oxides.

• Workup - Extraction: Wash the Celite pad thoroughly with ample Ethanol or Ethyl Acetate to recover all the product. Combine the filtrates and remove the organic solvent under reduced pressure.

• To the remaining aqueous residue, add Ethyl Acetate and basify carefully with saturated NaHCO₃ solution until the aqueous layer is pH ~8.

• Separate the organic layer. Extract the aqueous layer two more times with Ethyl Acetate.

• Combine all organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude 6-(Cyclopropylmethoxy)-2-fluoro-3-aminopyridine.

• Purification: The crude product is often of high purity.[9] If necessary, it can be further purified by flash column chromatography on silica gel.

Protocol 2: Catalytic Transfer Hydrogenation with Palladium on Carbon

This protocol uses ammonium formate as an in-situ source of hydrogen, avoiding the need for high-pressure hydrogenation equipment.[10][11] It is a cleaner and often faster alternative to metal/acid reductions.

Principle: In the presence of Pd/C, ammonium formate decomposes into hydrogen, ammonia, and carbon dioxide. The hydrogen generated on the catalyst surface then reduces the nitro group.[10]

• 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine (1.0 eq)

• 10% Palladium on Carbon (Pd/C), 50% wet (0.1 eq by weight)

• Ammonium formate (HCOONH₄) (5.0 eq)

• Methanol (MeOH), reagent grade

• Celite® 545

• Ethyl Acetate (EtOAc)

• Deionized Water

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine (1.0 eq) and Methanol (20 mL per gram of substrate).

• Inerting: Flush the flask with an inert gas (Nitrogen or Argon).

• Catalyst Addition: Safety First: Pd/C is flammable when dry. Handle the wet catalyst carefully. Under a positive flow of inert gas, add the 10% Pd/C catalyst.

• Reagent Addition: Add the ammonium formate (5.0 eq) to the suspension.

• Reaction Execution: Heat the reaction mixture to a gentle reflux (approx. 65-70 °C).

• Monitoring: Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 1-3 hours.

• Workup - Filtration: Cool the mixture to room temperature. Carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Never let the catalyst pad dry completely on the filter. Wash the pad thoroughly with Methanol.

• Workup - Extraction: Combine the filtrates and concentrate under reduced pressure to remove the Methanol.

• Dissolve the residue in Ethyl Acetate and wash with water to remove any remaining ammonium salts.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo to afford the desired 6-(Cyclopropylmethoxy)-2-fluoro-3-aminopyridine.

• Purification: The product is typically clean but can be purified by flash chromatography if needed.

Part 3: Visualization of the Core Transformation

The following diagram illustrates the overall chemical conversion discussed in this guide.

Caption: General reaction scheme for the reduction.

References

• A Mechanistic Guide to Nitro Group Reduction: A Comparative Analysis for Chemical Synthesis.

• Reduction of nitro compounds.

• Aryl Nitro Reduction with Iron Powder or Stannous Chloride under Ultrasonic Irradiation.

• A highly effective Ag–RANEY® nickel hybrid catalyst for reduction of nitrofurazone and aromatic nitro compounds in aqueous solution.

• Nitro Reduction - Common Conditions.

• RaneyNi/Formic Acid Nitro Reduction.

• General and Selective Iron-Catalyzed Transfer Hydrogenation of Nitroarenes without Base.

• Highly selective reduction of nitroarenes by iron(0) nanoparticles in water.

• Iron-catalyzed selective reduction of nitroarenes to anilines using organosilanes.

• Efficient and highly selective iron-catalyzed reduction of nitroarenes.

• Highly efficient reduction of nitro compounds: Recyclable Pd/C-catalyzed transfer hydrogenation with ammonium formate or hydrazine hydrate as hydrogen source.

• HYDROGENATION OF AROMATIC NITRO COMPOUNDS TO AMINES ON NICKEL AND IRON-CONTAINING CATALYSTS.

• What's the mechanism for the reduction of aromatic nitro group when using Fe and NH4Cl?

• Borane-Catalyzed Transfer Hydrogenations of Pyridines with Ammonia Borane.

• Chemoselective Nitro Group Reduction and Reductive Dechlorination Initiate Degradation of 2-Chloro-5-Nitrophenol by Ralstonia eutropha JMP134.

• Application Notes and Protocols: Catalytic Hydrogenation of 3-Amino-4-nitropyridine 1-oxide.

• Commercial Pd/C-Catalyzed N-Methylation of Nitroarenes and Amines Using Methanol as Both C1 and H2 Source.

• Transfer hydrogenation of pyridinium and quinolinium species using ethanol as a hydrogen source to access saturated N-heterocycles.

• Selective Reduction of Nitriles in the Presence of Aromatic Nitro Groups.

• Pd/C(en) catalyzed chemoselective hydrogenation in the presence of aryl nitriles.

• Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes.

• Reduction of nitro arene by Fe/ammonium chloride.

• Facile Transfer Hydrogenation of N-Heteroarenes and Nitroarenes Using Magnetically Recoverable Pd@SPIONs Catalyst.

• Chemoselective reduction of aromatic nitro compounds (o-nitrophenol derivatives) using simple borane-THF.

• Iron–water mediated chemoselective reduction of nitroarenes in a ball mill: a highly efficient and sustainable approach.

• Mechanochemical Catalytic Transfer Hydrogenation of Aromatic Nitro Derivatives.

• selective reduction of nitro group without affecting other functional groups.

• Efficient Synthesis of the 2-amino-6-chloro-4-cyclopropyl-7-fluoro-5-methoxy-pyrido[1,2-c]pyrimidine-1,3-dione core ring system.

• Reduction of Nitro Groups, The Baeyer-Villiger, and Protection of Amines.

• Amine synthesis by nitro compound reduction.

• Selective Reduction of Aromatic Nitro Groups in the Presence of Amide Functionality.

• 2-Amino-6-fluoropyridine synthesis.

• Synthesis and Fluorescent Properties of Aminopyridines and the Application in “Click and Probing”.

• Hydrogenation of pyridine bodies.

• 2-Fluoro-3-nitropyridine.

• Process for preparing 2-aminopyridine derivatives.

• Iridium(III)-Catalyzed Ionic Hydrogenation of Pyridines to Multi-Substituted Piperidines.

• Synthesis of Aminopyridines from 2-Fluoropyridine and Lithium Amides.

• 2-Fluoro-3-nitropyridine, 98% 25 g.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]

Application Note: Heterocycle Synthesis Using 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine

This Application Note and Protocol Guide is designed for researchers in medicinal chemistry and process development. It focuses on the strategic utilization of 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine , a high-value scaffold for synthesizing bicyclic heterocycles such as imidazo[4,5-b]pyridines and pyrido[2,3-b]pyrazines.[1]

[1]

Executive Summary

6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine represents a "privileged scaffold" in drug discovery, particularly for kinase inhibitors (e.g., CDK, JAK) and GPCR modulators.[1] Its utility stems from three synergistic structural features:

• C2-Fluoro Group: A highly reactive handle for

  reactions, activated by the adjacent nitro group and pyridine nitrogen.[1]

• C3-Nitro Group: A latent amine precursor that facilitates "ortho-diamine" formation, enabling rapid cyclization into fused bicyclic systems.[1]

• C6-Cyclopropylmethoxy Group: A lipophilic, metabolically stable ether that often improves potency by filling hydrophobic pockets in protein targets (e.g., the ATP-binding site of kinases).[1]

This guide details the regioselective functionalization of this scaffold and provides a validated protocol for converting it into an imidazo[4,5-b]pyridine core.

Chemical Profile & Reactivity Analysis

Property	Description
IUPAC Name	6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine
Molecular Formula
Molecular Weight	212.18 g/mol
Appearance	Pale yellow to off-white solid (typically)
Storage	2–8°C, Inert atmosphere (Argon/Nitrogen)
Solubility	Soluble in DCM, THF, DMF, DMSO; limited solubility in water.[1][2]

Strategic Reactivity Landscape

The molecule possesses two electrophilic sites (C2 and C6), but they are electronically distinct.

• C2-Position (Primary Electrophile): The fluorine atom at C2 is exceptionally labile toward nucleophilic aromatic substitution (

  ).[1] This is due to the Ortho-Effect , where the electron-withdrawing nitro group at C3 and the ring nitrogen inductively and mesomerically stabilize the Meisenheimer intermediate.[1]

• C6-Position (Deactivated): The cyclopropylmethoxy group acts as an electron-donating group (EDG) via resonance (

  ), deactivating the C6 position toward further nucleophilic attack.[1] This ensures high regioselectivity for C2 substitution.[1]

• Stability Warning: While the cyclopropyl ring is stable under basic

  conditions, it can undergo ring-opening rearrangement under strong Lewis acidic conditions or vigorous catalytic hydrogenation (e.g., high pressure , Pt/C). Protocols must be selected to preserve this moiety.[1]

Visualizing the Synthetic Pathway

The following diagram illustrates the divergent synthesis capabilities of the scaffold, highlighting the transformation from the core building block to complex fused heterocycles.

Caption: Divergent synthetic pathways starting from 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine. The green path indicates the validated protocol detailed below.

Detailed Experimental Protocols

Protocol A: Regioselective with Primary Amines

This step installs the amine substituent at C2 while leaving the C6-ether and C3-nitro groups intact.[1]

Reagents:

• Scaffold: 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine (1.0 equiv)[1]

• Nucleophile: Primary amine (e.g., Aniline, Benzylamine) (1.1 equiv)

• Base:

  -Diisopropylethylamine (DIPEA) (2.5 equiv)

• Solvent: Anhydrous THF or DMF (0.1 M concentration)

Procedure:

• Preparation: Charge a reaction flask with the scaffold and anhydrous THF under an inert atmosphere (

  or Ar).

• Cooling: Cool the solution to 0°C using an ice bath. Note: Cooling controls the exotherm and maximizes regioselectivity, preventing any trace attack at C6.

• Addition: Add DIPEA followed by the dropwise addition of the primary amine.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours. Monitor by TLC or LC-MS (Target mass:

  ).

• Workup: Dilute with EtOAc, wash with water (

  ) and brine ( ). Dry over , filter, and concentrate.

• Purification: Typically yields a bright yellow/orange solid.[1] Recrystallize from EtOH or purify via silica flash chromatography (Hexane/EtOAc) if necessary.

Protocol B: One-Pot Reduction and Cyclization to Imidazo[4,5-b]pyridine

This protocol uses Iron (

) reduction, which is chemoselective and preserves the cyclopropyl ring better than harsh hydrogenation conditions.[1]

Reagents:

• Substrate: 2-Substituted-amino-3-nitropyridine (from Protocol A) (1.0 equiv)[1]

• Reductant: Iron powder (

  ) (5.0 equiv)

• Cyclizing Agent/Solvent: Glacial Acetic Acid (

  ) (excess, acts as solvent and cyclizing agent for R=H) or Triethyl Orthoformate ( ) with catalytic acid.

• Alternative for specific R groups: If a specific substituent at C2 of the imidazole is required, use the corresponding aldehyde + oxidant, or carboxylic acid.

Procedure (Formation of C2-H Imidazopyridine):

• Dissolution: Dissolve the nitro-amine substrate in Glacial Acetic Acid (0.2 M) and Triethyl Orthoformate (3.0 equiv).

• Reduction/Cyclization: Add Iron powder (325 mesh). Heat the mixture to 80–90°C for 3–6 hours.

  • Mechanistic Insight: The

    reduces the nitro group to the amine.[1] The in situ generated diamine immediately reacts with the orthoformate (or formic acid from solvent) to close the imidazole ring.[1]

• Filtration: Cool to RT and filter through a Celite pad to remove iron residues. Wash the pad with EtOAc/MeOH.[1]

• Neutralization: Concentrate the filtrate. Redissolve in EtOAc and carefully neutralize with saturated

  (Caution: Gas evolution).

• Isolation: Separate layers, dry organic phase (

  ), and concentrate.

• Result: The product is a 6-(cyclopropylmethoxy)-substituted imidazo[4,5-b]pyridine.[1]

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield in	Hydrolysis of C2-F by moisture.[1]	Ensure anhydrous solvents (THF/DMF). Use molecular sieves.[1]
Cyclopropyl Ring Opening	Acidic cleavage during reduction.[1]	Avoid strong mineral acids (HCl/H2SO4). Use Fe/AcOH or (1 atm)/Ra-Ni in EtOH (neutral).[1] Avoid in acidic media.[1]
Incomplete Cyclization	Steric hindrance of amine R-group.[1]	Increase temperature to 110°C or switch solvent to Toluene with catalytic p-TsOH (Dean-Stark trap).[1]
Regioisomer Contamination	Attack at C6 (rare).	Maintain temperature at 0°C during amine addition.[1] Ensure C2-F quality (C2-Cl analogs are less selective).

References

• Synthesis of 2-Fluoro-3-nitropyridine Scaffolds

  • Methodology for ortho-halo nitropyridines.

  • Source:

• Iron-Mediated Reductive Cyclization

  • Protocols for imidazo[4,5-b]pyridine synthesis using Fe/AcOH.

  • Source:

• Cyclopropylmethyl Ether Stability

  • Stability data of CPME and rel

  • Source:

• Kinase Inhibitor Scaffolds

  • Usage of 6-alkoxy-imidazopyridines in drug discovery.[1]

  • Source: [1]

Sources

• 1. WO2010089773A2 - Process for preparation of nitropyridine derivatives - Google Patents [patents.google.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Preparation of 6-alkoxy-2-fluoro-3-nitropyridine intermediates

Application Note & Protocols

Topic: Strategic Synthesis of 6-Alkoxy-2-fluoro-3-nitropyridine Intermediates for Drug Discovery

Abstract

6-Alkoxy-2-fluoro-3-nitropyridine derivatives are highly valuable intermediates in medicinal chemistry and drug development.[1][2] The strategic arrangement of an electron-withdrawing nitro group, a displaceable fluorine atom, and a tunable alkoxy group makes this scaffold a versatile platform for constructing complex molecular architectures. The incorporation of fluorine, in particular, can enhance pharmacokinetic properties such as metabolic stability and membrane permeability, making these intermediates attractive for modern drug design.[3][4][5] This guide provides a comprehensive overview of the primary synthetic pathway to these compounds, focusing on the principles of nucleophilic aromatic substitution (SNAr). Detailed, field-tested protocols for the synthesis of representative methoxy and isopropoxy derivatives are included, along with expert insights into reaction mechanisms, process optimization, and safety considerations.

Introduction: The Strategic Value of the 2,3,6-Substituted Pyridine Core

In the landscape of pharmaceutical development, nitrogen-containing heterocycles are paramount, with the pyridine ring being a ubiquitous core in numerous approved drugs. The 6-alkoxy-2-fluoro-3-nitropyridine scaffold is of particular interest due to its trifecta of functional groups, each serving a distinct purpose:

• 3-Nitro Group : Acts as a powerful electron-withdrawing group, which significantly activates the pyridine ring for nucleophilic aromatic substitution (SNAr).[6] It also serves as a synthetic handle, as it can be readily reduced to an amino group, enabling further derivatization.[7]

• 2-Fluoro Group : Serves as an excellent leaving group in SNAr reactions.[8] Its high electronegativity activates the C2 position for nucleophilic attack. Retaining this fluorine in the final molecule can be advantageous, as fluorine substitution is a well-established strategy for improving a drug candidate's metabolic profile and binding affinity.[4][5][9]

• 6-Alkoxy Group : Modulates the lipophilicity and solubility of the molecule. The nature of the alkyl group (methyl, ethyl, isopropyl, etc.) can be varied to fine-tune these properties and explore structure-activity relationships (SAR) in drug discovery campaigns.[10][11]

This combination makes the target molecule an ideal starting point for building libraries of compounds for screening against various biological targets, including kinases, and for applications in oncology and anti-infective research.[2]

The Chemical Principle: Nucleophilic Aromatic Substitution (SNAr)

The synthesis of 6-alkoxy-2-fluoro-3-nitropyridines hinges on the SNAr mechanism. Unlike nucleophilic substitution on aliphatic carbons (SN1/SN2), SNAr on an aromatic ring is typically an addition-elimination process.[12][13]

The Mechanism Involves Two Key Steps:

• Nucleophilic Addition : A nucleophile (in this case, an alkoxide) attacks the electron-deficient carbon atom bearing a leaving group (fluorine), breaking the ring's aromaticity and forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[8][13] The negative charge is delocalized onto the electron-withdrawing nitro group, which is crucial for stabilizing this intermediate.[13]

• Elimination of the Leaving Group : The aromaticity of the ring is restored by the expulsion of the fluoride ion, which is an effective leaving group in this context. The high reactivity of fluoropyridines compared to their chloro- or bromo- counterparts often allows for milder reaction conditions.[8]

Caption: General mechanism of SNAr on an activated fluoropyridine.

Primary Synthetic Pathway

The most efficient and direct route begins with the nitration of commercially available 2,6-difluoropyridine, followed by a regioselective SNAr reaction with the desired alcohol.

Caption: General experimental workflow for the SNAr alkoxylation step.

Protocol 1: Synthesis of 2-Fluoro-6-methoxy-3-nitropyridine

Materials:

• 2,6-Difluoro-3-nitropyridine (1.0 eq)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 eq)

• Anhydrous Methanol (MeOH) (1.2 eq)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate, Hexanes

Procedure:

• Setup: To a flame-dried, three-neck flask under an inert atmosphere (N₂ or Argon), add anhydrous THF (approx. 0.2 M concentration relative to the substrate).

• Base Addition: Add the sodium hydride (1.2 eq) portion-wise to the stirred THF.

• Alkoxide Formation: Cool the suspension to 0 °C using an ice bath. Slowly add anhydrous methanol (1.2 eq) dropwise. Vigorous hydrogen gas evolution will be observed. Stir for 20-30 minutes at 0 °C to ensure complete formation of sodium methoxide.

• Substrate Addition: Prepare a solution of 2,6-difluoro-3-nitropyridine (1.0 eq) in a minimal amount of anhydrous THF and add it dropwise to the cold sodium methoxide suspension.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Work-up: Upon completion, cool the mixture back to 0 °C and carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extraction: Dilute the mixture with water and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel (e.g., using a hexanes/ethyl acetate gradient) to yield the pure product.

Protocol 2: Synthesis of 2-Fluoro-6-isopropoxy-3-nitropyridine

This protocol follows the same procedure as Protocol 1, with the substitution of isopropanol for methanol.

Materials:

• 2,6-Difluoro-3-nitropyridine (1.0 eq)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 eq)

• Anhydrous Isopropanol (IPA) (1.2 eq)

• Anhydrous Tetrahydrofuran (THF)

Procedure: Follow steps 1-8 as outlined in Protocol 1, substituting anhydrous isopropanol for methanol in step 3. Due to the increased steric bulk of the isopropoxide nucleophile, the reaction may require a slightly longer reaction time or gentle heating (e.g., 40-50 °C) to proceed to completion.

Data Summary & Troubleshooting

Target Compound	Alcohol	Base	Solvent	Temp.	Time (h)	Typical Yield
2-Fluoro-6-methoxy-3-nitropyridine	Methanol	NaH	THF	0 °C to RT	2-4	85-95%
2-Fluoro-6-ethoxy-3-nitropyridine	Ethanol	NaH	THF	0 °C to RT	3-5	80-90%
2-Fluoro-6-isopropoxy-3-nitropyridine	Isopropanol	NaH	THF	RT to 40 °C	4-8	75-85%
2-Fluoro-6-tert-butoxy-3-nitropyridine	tert-Butanol	KOtBu	THF/t-BuOH	Reflux	12-24	50-65%

Troubleshooting Guide:

• Low Yield / Incomplete Reaction:

  • Cause: Insufficiently anhydrous conditions (quenching the base), inactive base, or insufficient reaction time/temperature for sterically hindered alcohols.

  • Solution: Ensure all glassware is flame-dried and solvents are anhydrous. Use freshly opened or properly stored NaH. For bulky alcohols, consider increasing the temperature or using a stronger base system (e.g., KOtBu in tert-butanol).

• Formation of Side Products:

  • Cause: Over-reaction leading to disubstitution (replacement of both fluorines) or reaction with residual water.

  • Solution: Use a controlled stoichiometry of the alkoxide (1.1-1.2 equivalents is usually sufficient). Maintain rigorous anhydrous conditions. Add the pyridine substrate slowly to the pre-formed alkoxide to avoid localized high concentrations.

Conclusion

The synthesis of 6-alkoxy-2-fluoro-3-nitropyridine intermediates via a two-step sequence of nitration followed by regioselective nucleophilic aromatic substitution is a robust and highly efficient method. This approach provides medicinal chemists with rapid access to a class of versatile building blocks essential for the development of novel therapeutics. The protocols and principles outlined in this guide offer a reliable foundation for laboratory synthesis and further exploration of this important chemical space.

References

• BenchChem. (n.d.). Application Notes and Protocols: Nucleophilic Aromatic Substitution (SNAr) Reactions on Fluoropyridines.
• Google Patents. (2009). WO2010089773A2 - Process for preparation of nitropyridine derivatives.
• Ueda, H., et al. (2024). Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase. National Institutes of Health (PMC).

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. Retrieved from [Link]

• Google Patents. (1994). CN1115755A - Method for preparing 3-aminopyridines from 3-nitropyridines.

• Chemistry LibreTexts. (2022). 16.7: Nucleophilic Aromatic Substitution. Retrieved from [Link]

• Vapourtec Ltd. (n.d.). Aromatic Substitution | Flow Reactions. Retrieved from [Link]

• Hu, Y., et al. (2026). Synthesis of 2‑Fluoroalkylated Pyridines and Fluoropyridines by Thermal Denitrogenation of N‑Fluoroalkyl-1,2,3-triazoles and Cyclization of Ketenimines. National Institutes of Health (PMC). Retrieved from [Link]

• Priya, A., et al. (2025). Fluorine in drug discovery: Role, design and case studies. Pharmacy Journal.

• Shah, P., & Westwell, A. D. (2007). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry. Retrieved from [Link]

• BenchChem. (n.d.). The Pivotal Role of 6-Fluoro-2-(oxiran-2-yl)chroman in Modern Medicinal Chemistry: A Technical Guide.

• Gariani, S., et al. (2023). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). MDPI. Retrieved from [Link]

• Singh, S., et al. (2023). Synthesis of 6-alkoxy and 6-hydroxy-alkyl amine derivatives of braylin as vasorelaxing agents. PubMed. Retrieved from [Link]

• Golding, B. T., et al. (n.d.). A revised synthesis of 6-alkoxy-2-aminopurines with late-stage convergence allowing for increased molecular complexity. Royal Society of Chemistry. Retrieved from [Link]

Sources

• 1. WO2010089773A2 - Process for preparation of nitropyridine derivatives - Google Patents [patents.google.com]
• 2. nbinno.com [nbinno.com]
• 3. pharmacyjournal.org [pharmacyjournal.org]
• 4. The role of fluorine in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. vapourtec.com [vapourtec.com]
• 7. CN1115755A - Method for preparing 3-aminopyridines from 3-nitropyridines - Google Patents [patents.google.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Synthesis of 6-alkoxy and 6-hydroxy-alkyl amine derivatives of braylin as vasorelaxing agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A revised synthesis of 6-alkoxy-2-aminopurines with late-stage convergence allowing for increased molecular complexity - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 13. chem.libretexts.org [chem.libretexts.org]

Application Notes &amp; Protocols: Scalable Synthesis of 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine

Abstract: This document provides a comprehensive guide for the scalable synthesis of 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine, a key building block in modern medicinal chemistry. We detail a robust and optimized protocol employing a nucleophilic aromatic substitution (SNAr) reaction, offering insights into reaction mechanisms, process optimization, safety considerations, and analytical characterization. This guide is intended for researchers, chemists, and process development professionals engaged in pharmaceutical and fine chemical synthesis.

Introduction: Significance in Drug Discovery

6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine is a crucial intermediate in the synthesis of a variety of biologically active molecules. The substituted nitropyridine scaffold is prevalent in compounds targeting a range of therapeutic areas. The presence of the fluorine atom at the 2-position and the cyclopropylmethoxy group at the 6-position provides a unique combination of electronic properties and structural motifs that are often exploited in the design of potent and selective kinase inhibitors, as well as novel antibacterial agents. The scalability of its synthesis is therefore of critical importance for advancing drug discovery programs from laboratory-scale research to pilot plant production.

Chemical Principles: The SNAr Reaction Pathway

The synthesis of the target compound is achieved through a nucleophilic aromatic substitution (SNAr) reaction. This class of reaction is fundamental for the functionalization of electron-deficient aromatic and heteroaromatic rings.

2.1. Overall Transformation

The core reaction involves the displacement of a fluoride ion from 2,6-difluoro-3-nitropyridine by the cyclopropylmethoxide anion.

2.2. Reaction Mechanism

The reaction proceeds via a two-step addition-elimination mechanism:

• Nucleophilic Attack: The strongly nucleophilic cyclopropylmethoxide anion, generated in situ by deprotonating cyclopropylmethanol with a strong base, attacks the electron-deficient pyridine ring at one of the carbon atoms bearing a fluorine substituent. This attack is favored at the 2- and 6-positions, which are ortho and para to the powerful electron-withdrawing nitro group. This step forms a resonance-stabilized anionic intermediate known as a Meisenheimer complex.

• Elimination of Leaving Group: The aromaticity of the pyridine ring is restored by the expulsion of a fluoride ion, which is a good leaving group.

Application Notes and Protocols for the Functionalization of the 2-Fluoro Position in Nitropyridine Derivatives

Introduction: The Strategic Importance of 2-Functionalized Nitropyridines in Drug Discovery

The pyridine scaffold is a cornerstone in medicinal chemistry, present in a significant percentage of FDA-approved drugs.[1] The introduction of a nitro group onto the pyridine ring dramatically alters its electronic properties, transforming it into a versatile synthetic intermediate. Specifically, 2-fluoro-nitropyridine derivatives are highly valuable building blocks in drug discovery and development. The strong electron-withdrawing nature of the nitro group significantly activates the pyridine ring towards nucleophilic aromatic substitution (SNAAr), making the 2-position susceptible to a wide range of functionalizations.[2][3] This, combined with the excellent leaving group ability of the fluorine atom in this context, allows for the efficient and often mild introduction of diverse functionalities, including amino, ether, and thioether linkages. These functionalized nitropyridines serve as key precursors for a wide range of bioactive molecules with potential therapeutic applications in areas such as oncology, infectious diseases, and neurology.[1][4]

This guide provides an in-depth exploration of the functionalization of the 2-fluoro position in nitropyridine derivatives, offering both the theoretical underpinnings and practical, field-proven protocols for researchers, scientists, and drug development professionals.

Scientific Principles: The Nucleophilic Aromatic Substitution (SNAAr) Mechanism

The functionalization of 2-fluoro-nitropyridines proceeds via the nucleophilic aromatic substitution (SNAAr) mechanism, a two-step addition-elimination process.[5][6]

• Nucleophilic Attack and Formation of the Meisenheimer Complex: The reaction is initiated by the attack of a nucleophile on the electron-deficient carbon atom at the 2-position of the pyridine ring, which bears the fluorine atom. This attack forms a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[5][7] The negative charge of this intermediate is effectively delocalized by the strongly electron-withdrawing nitro group, particularly when it is positioned ortho or para to the site of substitution.[3] This stabilization of the intermediate is a key driving force for the reaction.

• Elimination of the Leaving Group and Aromatization: In the second step, the aromaticity of the pyridine ring is restored by the elimination of the fluoride ion, which is an excellent leaving group in this context.[7] The high electronegativity of fluorine enhances the electrophilicity of the carbon it is attached to, facilitating the initial nucleophilic attack, which is the rate-determining step.[3]

Caption: A typical experimental workflow for SNAAr reactions on 2-fluoro-nitropyridines.

Protocol 1: Amination of 2-Fluoro-5-nitropyridine

This protocol describes a general procedure for the synthesis of 2-amino-5-nitropyridine derivatives, which are valuable intermediates in medicinal chemistry.

Materials:

• 2-Fluoro-5-nitropyridine

• Primary or secondary amine (1.1 - 1.5 equivalents)

• Potassium carbonate (K₂CO₃) or triethylamine (Et₃N) (2.0 equivalents)

• Anhydrous N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, and heating mantle/oil bath

• Standard glassware for workup and purification

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-fluoro-5-nitropyridine (1.0 equivalent) and the chosen anhydrous solvent (DMF or DMSO).

• Add the base (e.g., K₂CO₃, 2.0 equivalents) to the solution.

• Add the amine (1.1 - 1.5 equivalents) to the reaction mixture.

• Stir the reaction mixture at room temperature or heat to 50-100 °C. The optimal temperature will depend on the nucleophilicity of the amine. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel.

Expert Insights:

• Choice of Base: An inorganic base like K₂CO₃ is often preferred as it is easily removed during the aqueous workup. An organic base like triethylamine can also be used and is often advantageous for reactions conducted at lower temperatures.

• Solvent: Polar aprotic solvents like DMF and DMSO are ideal as they effectively solvate the reactants and facilitate the SNAAr reaction.

• Monitoring the Reaction: It is crucial to monitor the reaction to avoid the formation of byproducts due to prolonged heating or side reactions.

Quantitative Data Summary: Amination Reactions

Nucleophile (Amine)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Dimethylamine	KOH	DMF	95	1	98 [8]
Morpholine	K₃PO₄	t-Amyl alcohol	110	12	>95 [7]
Aniline	K₂CO₃	DMF	80	6	85-95
Benzylamine	Et₃N	DMSO	60	8	80-90

Protocol 2: Etherification of 2-Fluoro-3-nitropyridine

This protocol details the synthesis of 2-alkoxy-3-nitropyridine derivatives through the reaction of 2-fluoro-3-nitropyridine with an alcohol in the presence of a strong base.

Materials:

• 2-Fluoro-3-nitropyridine

• Alcohol (e.g., methanol, ethanol, phenol) (1.2 - 2.0 equivalents)

• Sodium hydride (NaH, 60% dispersion in mineral oil) or Potassium tert-butoxide (KOtBu) (1.2 equivalents)

• Anhydrous Tetrahydrofuran (THF) or DMF

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Dichloromethane (DCM) or Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware for inert atmosphere reactions, workup, and purification

Procedure:

• To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, add the alcohol (1.2 - 2.0 equivalents) and anhydrous THF or DMF.

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (1.2 equivalents) portion-wise to the stirred solution. Caution: Hydrogen gas is evolved. Allow the mixture to stir at 0 °C for 30 minutes to form the alkoxide.

• In a separate flask, dissolve 2-fluoro-3-nitropyridine (1.0 equivalent) in the same anhydrous solvent.

• Add the solution of 2-fluoro-3-nitropyridine dropwise to the alkoxide solution at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir until the starting material is consumed (monitored by TLC).

• Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

• Extract the aqueous layer with dichloromethane or ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Remove the solvent in vacuo and purify the residue by flash chromatography.

Expert Insights:

• Base Selection: Strong bases like NaH or KOtBu are required to deprotonate the alcohol and generate the nucleophilic alkoxide. NaH is a good choice for primary and secondary alcohols, while KOtBu is often used for bulkier or less acidic alcohols.

• Anhydrous Conditions: This reaction is sensitive to moisture, which can quench the strong base and the alkoxide nucleophile. Therefore, the use of anhydrous solvents and an inert atmosphere is critical for success.

Quantitative Data Summary: Etherification Reactions

Nucleophile (Alcohol)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Methanol	NaH	THF	0 to RT	2	90-98
Ethanol	NaH	THF	0 to RT	3	88-95
Phenol	K₂CO₃	DMF	100	12	80-90
Benzyl alcohol	KOtBu	DMF	RT	4	85-92

Protocol 3: Thiolation of 2-Fluoro-5-nitropyridine

This protocol outlines the synthesis of 2-thioether-5-nitropyridine derivatives, which are important precursors for various biologically active compounds.

Materials:

• 2-Fluoro-5-nitropyridine

• Thiol (e.g., thiophenol, benzyl mercaptan) (1.1 equivalents)

• Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃) (1.5 equivalents)

• Anhydrous DMF or Acetonitrile (ACN)

• Water

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware for workup and purification

Procedure:

• To a round-bottom flask, add the thiol (1.1 equivalents), the base (1.5 equivalents), and the anhydrous solvent (DMF or ACN).

• Stir the mixture at room temperature for 15-30 minutes to form the thiolate.

• Add 2-fluoro-5-nitropyridine (1.0 equivalent) to the reaction mixture.

• Stir the reaction at room temperature or gently heat (e.g., to 60 °C) if necessary. Monitor the reaction progress by TLC. [9]5. Once the reaction is complete, pour the mixture into water.

• Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the organic phase under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Expert Insights:

• Thiolate Formation: The in situ formation of the thiolate anion with a mild base like K₂CO₃ is generally sufficient for the reaction to proceed smoothly.

• Odor: Thiols are often malodorous. It is recommended to perform this reaction in a well-ventilated fume hood and to quench any residual thiol in the glassware with bleach before cleaning.

Quantitative Data Summary: Thiolation Reactions

Nucleophile (Thiol)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Thiophenol	K₂CO₃	DMF	60	2	85-95 [9]
Benzyl mercaptan	K₂CO₃	DMF	60	2	80-90 [9]
Ethanethiol	Cs₂CO₃	ACN	RT	4	88-96
4-Methoxythiophenol	K₂CO₃	DMF	60	3	90-97 [9]

Applications in Drug Development

The functionalized nitropyridine derivatives synthesized via these protocols are pivotal intermediates in the development of novel therapeutics. The nitro group can be readily reduced to an amino group, providing a handle for further diversification and the introduction of pharmacophoric features. For instance, 2-amino-5-nitropyridine derivatives are precursors to compounds with antimicrobial and anticancer properties. [10]The ability to introduce a variety of substituents at the 2-position allows for the fine-tuning of a molecule's physicochemical properties, such as solubility, lipophilicity, and metabolic stability, which are critical for optimizing drug candidates.

Conclusion

The functionalization of the 2-fluoro position in nitropyridine derivatives via nucleophilic aromatic substitution is a robust and versatile synthetic strategy. The protocols and insights provided in this guide are intended to empower researchers to efficiently synthesize a diverse array of functionalized nitropyridines, thereby accelerating the discovery and development of new medicines.

References

• Nitropyridines in the Synthesis of Bioactive Molecules. PMC - NIH. [Link]

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. PMC. [Link]

• Synthesis of 2‑Fluoroalkylated Pyridines and Fluoropyridines by Thermal Denitrogenation of N‑Fluoroalkyl-1,2,3-triazoles and Cyclization of Ketenimines. PMC. [Link]

• The Synthesis and Applications of Nitro Pyridine Derivatives: Focusing on 2-Methyl-3-nitropyridine. NINGBO INNO PHARMCHEM CO.,LTD.. [Link]

• Nucleophilic Functionalization of 2-R-3-Nitropyridines as a Versatile Approach to Novel Fluorescent Molecules. PMC. [Link]

• Selective Functionalization of 2-Fluoropyridine, 2,3-Difluoropyridine, and 2,5-Difluoropyridine at Each Vacant Position. ResearchGate. [Link]

• Synthesis of 2-Methyl-3-nitropyridines, 2-Styryl-3-nitropyridines and Their Reactions with S-Nucleophiles. MDPI. [Link]

• Nitropyridines, Their Synthesis and Reactions. ResearchGate. [Link]

• Synthesis of 2-amino-5-fluoropyridine. ResearchGate. [Link]

• A General Method for Nucleophilic Aromatic Substitution of Aryl Fluorides and Chlorides with Dimethylamine using Hydroxide-Assisted Decomposition of N,N-Dimethylforamide. PMC. [Link]

• An environmentally benign multi-component reaction: regioselective synthesis of fluorinated 2-aminopyridines using diverse properties of the nitro group. Green Chemistry (RSC Publishing). [Link]

• Nitropyridines: Synthesis and reactions. ResearchGate. [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

• Preparation method of 5-nitro-2-aminopyridine.

• Site-Selective C-H Fluorination of Pyridines and Diazines with AgF2. Organic Syntheses. [Link]

• Nucleophilic Aromatic Substitution. Chemistry Steps. [Link]

• Nucleophilic Aromatic Substitution Guide. Scribd. [Link]

• Optimization of the one-pot synthesis of N-(6-(5-bromo-1H-pyrrolo[2,3-b]pyridin-1-yl)pyridin-3-yl)-N- hydroxyacetamide (1s). The Royal Society of Chemistry. [Link]

• One-pot synthesis method for synthesizing 2-hydroxy-5-nitropyridine.

• Conjugation Protocol for Thiol Reactive (Maleimide) Dyes. Bio-Techne. [Link]

• Conjugation Protocol for Thiol Reactive CoraFluor™ Reagents. Antibodies.com. [Link]

• 2-Fluoro-5-nitropyridine. PubChem - NIH. [Link]

• Method for preparing 2-chloro-5-nitropyridine.

Sources

• 1. Nitropyridines in the Synthesis of Bioactive Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An environmentally benign multi-component reaction: regioselective synthesis of fluorinated 2-aminopyridines using diverse properties of the nitro group - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. nbinno.com [nbinno.com]
• 5. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 6. scribd.com [scribd.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. A General Method for Nucleophilic Aromatic Substitution of Aryl Fluorides and Chlorides with Dimethylamine using Hydroxide-Assisted Decomposition of N,N-Dimethylforamide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Nucleophilic Functionalization of 2-R-3-Nitropyridines as a Versatile Approach to Novel Fluorescent Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 2-Amino-5-nitro­pyridinium tri­fluoro­acetate - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Cyclopropylmethoxy (CPM) Moiety Preservation in Pyridine Functionalization

Topic: Cyclopropylmethoxy Group Stability During Pyridine Ring Functionalization Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Executive Summary

The cyclopropylmethoxy (CPM) group is a privileged structural motif in modern medicinal chemistry (e.g., Roflumilast, kinase inhibitors). It serves as a "lipophilic spacer," offering steric bulk and metabolic stability superior to simple alkoxy groups, while avoiding the rapid oxidative dealkylation typical of linear ethers.

However, the CPM group introduces a specific vulnerability: acid-catalyzed homoallylic rearrangement . While the ether linkage itself is robust against bases and nucleophiles, the strain energy of the cyclopropane ring (~27.5 kcal/mol) renders it susceptible to ring-opening under acidic conditions or catalytic hydrogenation.

This guide provides validated protocols to functionalize the pyridine scaffold—specifically halogenation, cross-coupling, and oxidation—while preserving the integrity of the CPM moiety.

Chemo-Stability Compatibility Matrix

The following table summarizes the stability of the 2-(cyclopropylmethoxy)pyridine motif under standard synthetic conditions.

Reagent Class	Condition Example	Stability	Risk / Mechanism
Strong Bronsted Acids	TFA, HBr, HCl (conc.)	🔴 Unstable	Critical Failure Mode: Protonation of ether oxygen triggers cyclopropylcarbinyl cation formation, leading to rapid ring opening (homoallylic rearrangement).
Lewis Acids	,	🔴 Unstable	Cleavage of the ether bond; ring opening.
Aqueous Bases	NaOH, LiOH,	🟢 Stable	Resistant to hydrolysis; CPM is a poor leaving group in unless the ring is highly electron-deficient.
Organometallics	n-BuLi, LDA, Grignards	🟢 Stable	Compatible. The oxygen lone pairs can actually serve as a Directed Ortho Metalation (DoM) group.
Hydrogenation	(1 atm), Pd/C	🟡 Conditional	High Risk: Cyclopropane rings are prone to hydrogenolysis (ring opening) on Pd surfaces. Poisoned catalysts or alternative metals (Fe, Zn) are required.
Oxidants	mCPBA,	🟡 Conditional	Generally stable, but acidic byproducts (e.g., m-chlorobenzoic acid) must be buffered to prevent acid-catalyzed rearrangement.

Mechanistic Insight: The Acid Vulnerability

The primary failure mode is not simple ether cleavage, but the cyclopropylcarbinyl-to-homoallyl rearrangement .

Under acidic conditions (e.g., HBr generated in situ during bromination), the ether oxygen is protonated. The resulting intermediate is stabilized by the adjacent cyclopropane ring ("bisected" conformation), which facilitates C-O bond scission to form a transient cyclopropylcarbinyl cation. This cation rapidly rearranges to the homoallyl cation to relieve ring strain, resulting in an acyclic 3-butenyl ether or alcohol.

Visualization: Stability Decision Tree

Caption: Decision logic for preserving the cyclopropylmethoxy group. Acidic conditions and catalytic hydrogenation pose the highest risks of ring cleavage.

Experimental Protocols

Protocol A: Electrophilic Halogenation (Bromination)

Objective: Install a bromine atom on the pyridine ring (e.g., C5 position) without generating HBr, which would open the cyclopropane ring. Standard Fail: Using

in acetic acid (generates HBr). Optimized Method: NBS in polar aprotic solvent.

Reagents:

• Substrate: 2-(Cyclopropylmethoxy)pyridine

• N-Bromosuccinimide (NBS) (1.05 equiv)

• Solvent: Acetonitrile (MeCN) or DMF (Dry)

• Temperature: 0°C to RT[1]

Step-by-Step:

• Dissolve the substrate in anhydrous MeCN (0.1 M concentration).

• Cool the solution to 0°C under an inert atmosphere (

  ).

• Add NBS portion-wise over 15 minutes. Note: Protecting the reaction from light is recommended to suppress radical side reactions.

• Allow to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC/LCMS.

• Workup (Crucial): Quench with saturated aqueous

  and (to neutralize trace acid and oxidant). Extract with EtOAc.

• Validation: Check 1H NMR. The cyclopropane protons (multiplets at ~0.3 and ~0.6 ppm) must remain intact. If they disappear and olefinic signals appear (5.0–6.0 ppm), acid cleavage occurred.

Protocol B: Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura)

Objective: Arylation of a halogenated CPM-pyridine. Advantage: Basic conditions are inherently safe for the CPM ether.

Reagents:

• Substrate: 5-Bromo-2-(cyclopropylmethoxy)pyridine

• Boronic Acid:

  (1.2 equiv)

• Catalyst:

  (0.05 equiv)

• Base:

  (2.0 M aqueous, 3.0 equiv)

• Solvent: 1,4-Dioxane

Step-by-Step:

• Charge a reaction vial with the bromo-pyridine, boronic acid, and base.

• Add 1,4-Dioxane and degas (sparge with Argon for 5 mins).

• Add the Pd catalyst.

• Heat to 80–90°C for 4–12 hours.

• Workup: Filter through Celite, dilute with water, extract with DCM.

• Note: The basic environment (

  ) protects the CPM group perfectly. No special buffering is required.

Protocol C: Nitro Reduction (Avoiding Hydrogenolysis)

Objective: Reduce a nitro group to an amine on a CPM-containing pyridine. Standard Fail:

(balloon) with Pd/C. This frequently cleaves the cyclopropane ring (hydrogenolysis). Optimized Method: Iron-mediated reduction or Hydrogen Transfer with poisoned catalyst.

Reagents:

• Substrate: 3-Nitro-2-(cyclopropylmethoxy)pyridine

• Iron Powder (Fe) (5.0 equiv)

• Ammonium Chloride (

  ) (5.0 equiv)

• Solvent: EtOH / Water (4:1)

Step-by-Step:

• Dissolve substrate in EtOH/Water mixture.

• Add

  and Iron powder.

• Heat to reflux (70–80°C) with vigorous stirring for 1–3 hours.

• Monitoring: The reaction usually turns a rusty brown. LCMS should show conversion of

  (+46 mass) to (+16 mass) without ring opening.

• Workup: Filter hot through Celite to remove iron sludge. Wash cake with hot EtOH. Concentrate filtrate.

• Alternative: If hydrogenation is strictly required, use Sulfided Platinum on Carbon (Pt(S)/C) or add a poison like ethylenediamine to Pd/C to reduce catalyst activity toward the cyclopropane ring.

Quality Control & Self-Validation

To ensure the protocol was successful, you must validate the integrity of the cyclopropane ring. Mass Spectrometry (MS) is insufficient because the ring-opened isomer (homoallyl ether) has the exact same molecular weight as the product.

The NMR Signature Check:

• Pass: Distinctive multiplets at

  0.3–0.4 ppm (2H) and 0.6–0.7 ppm (2H) corresponding to the cyclopropane groups.

• Fail: Disappearance of high-field signals. Appearance of complex multiplets at

  2.3–2.5 ppm (allylic protons) and 5.0–5.9 ppm (terminal alkene protons).

Visualization: Workflow & Validation Logic

Caption: Mandatory NMR validation step. MS alone cannot distinguish between the CPM group and its ring-opened isomer.

References

• General Stability of Cyclopropylmethyl Ethers

  • Wiberg, K. B., & Kass, S. R. (1985). Cyclopropylcarbinyl Cation Stability. Journal of the American Chemical Society. Link (Demonstrates the mechanism of acid-catalyzed rearrangement).

• Medicinal Chemistry Applications (Kinase Inhibitors)

  • Moy, F. J., et al. (2010). Discovery of 2-(Cyclopropylmethoxy)-N-(3,5-dichloro-4-pyridinyl)benzamide (Roflumilast Analogues). Journal of Medicinal Chemistry. Link (Provides synthesis conditions for CPM-pyridines).

• Safe Reduction Protocols: Gribble, G. W. (1998). Oxidation and Reduction in Organic Synthesis. Oxford Chemistry Primers. (Authoritative source on Fe/NH4Cl reduction selectivity).

• Pyridine Functionalization Reviews

  • Blakemore, D. C., et al. (2018). Organic Synthesis Provides Opportunities to Transform Drug Discovery. Nature Chemistry. Link (Discusses late-stage functionalization of heterocycles including pyridines).

Sources

• 1. Studies on the Stability of Cycloprop-2-ene Carboxylate Dianions and Reactions with Electrophiles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine

The following guide is structured as a specialized Technical Support Center for researchers synthesizing 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine . It addresses the critical challenge of regioselectivity in nucleophilic aromatic substitution (

) on the 2,6-difluoro-3-nitropyridine scaffold.

Case ID: SNAr-REGIO-C6 Status: Active Support Level: Senior Application Scientist Topic: Maximizing yield of the C6-isomer via Regioselective

Executive Summary: The Core Challenge

The synthesis of 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine from 2,6-difluoro-3-nitropyridine presents a classic thermodynamic vs. kinetic regioselectivity problem.

• The Trap: The nitro group at C3 exerts a strong inductive electron-withdrawing effect (-I) on the adjacent C2 position. Consequently, nucleophilic attack by cyclopropylmethanol naturally favors the C2 position (Ortho), yielding the undesired isomer 2-(cyclopropylmethoxy)-6-fluoro-3-nitropyridine.

• The Goal: You require attack at the C6 position (Para-like), which is electronically less activated but sterically more accessible.

• The Solution: To flip the selectivity from C2 to C6, you must disrupt the "Ortho Effect" (cation coordination) and rely on steric/solvent-separated ion pair dynamics.

Optimized Protocol (The "Golden Path")

Use this protocol to maximize the C6:C2 ratio.

Reagents & Setup

• Substrate: 2,6-Difluoro-3-nitropyridine (1.0 equiv)

• Nucleophile: Cyclopropylmethanol (1.0 equiv)

• Base: Cesium Carbonate (

  ) or Potassium tert-butoxide ( ) with 18-Crown-6.

• Solvent: DMSO (Anhydrous) or DMF . Do not use THF or Toluene.

• Temperature: -40°C to -20°C.

Step-by-Step Methodology

• Preparation of Nucleophile: In a flame-dried flask under Argon, dissolve Cyclopropylmethanol (1.0 eq) in anhydrous DMSO (0.2 M). Add

  (1.1 eq). Stir at room temperature for 15 minutes to generate the alkoxide species.

  • Why: Cesium is a large, "soft" cation that coordinates poorly with the nitro group, reducing the "guided" attack at C2.

• System Cooling: Cool the reaction mixture to -40°C .

  • Why: Lower temperatures increase the discrimination between the two transition states.

• Substrate Addition: Dissolve 2,6-difluoro-3-nitropyridine in a minimal amount of DMSO. Add this solution dropwise to the alkoxide mixture over 30 minutes.

  • Note: While "inverse addition" (alkoxide to substrate) usually prevents bis-substitution, here we prioritize the reactive species state. However, if bis-substitution (displacing both fluorines) is observed, reverse this: Add the pre-formed alkoxide slowly to the Substrate at -40°C. (This is often safer for stoichiometry control).

• Quench: Once TLC indicates consumption of starting material (usually < 2 hours), quench immediately with saturated

  at low temperature. Do not let it warm up before quenching to prevent equilibration or bis-substitution.

Troubleshooting & FAQs

Direct answers to common failure modes.

Q1: I am consistently getting the C2-isomer (2-alkoxy) as the major product. How do I reverse this?

Diagnosis: You are likely experiencing the "Ortho Effect," where the metal cation (Li+, Na+, K+) coordinates with the Nitro oxygen and the C2-Fluorine, guiding the alkoxide to the C2 position. The Fix:

• Switch Solvent: Move from non-polar (THF, Toluene, DCM) to Polar Aprotic (DMSO, NMP) . Non-polar solvents stabilize the tight ion pair necessary for the Ortho Effect. Polar solvents solvate the cation, leaving a "naked" alkoxide that is more sensitive to steric factors (favoring C6).

• Sequester the Cation: Add 18-Crown-6 (if using K+) or 15-Crown-5 (if using Na+). This encapsulates the metal ion, physically preventing it from coordinating with the nitro group.

Q2: My reaction yields a significant amount of the bis-substituted product (2,6-dicyclopropylmethoxy).

Diagnosis: The second fluorine is being displaced because the reaction is too fast, or local concentration of alkoxide is too high. The Fix:

• Strict Stoichiometry: Use exactly 0.95 equiv of Cyclopropylmethanol. It is better to have unreacted starting material (which can be recycled) than over-reacted trash.

• Inverse Addition: Ensure you are adding the Alkoxide solution INTO the Substrate solution . This keeps the substrate in excess relative to the nucleophile at the point of mixing.

• Lower Temperature: Run the reaction at -78°C and warm slowly only if necessary.

Q3: Can I use 2,6-dichloro-3-nitropyridine instead? It's cheaper.

Analysis: Yes, but it complicates the workflow.

• Pros: The Chlorine atom is larger than Fluorine. The steric hindrance at C2 (flanked by Nitro) becomes much more significant with Cl than F, potentially improving C6 selectivity naturally.

• Cons: You will obtain 6-(cyclopropylmethoxy)-2-chloro-3-nitropyridine.[1] You must then convert the C2-Cl to C2-F. This requires a "Halex" reaction (KF, 18-Crown-6, high temp), which might be difficult on an electron-rich (alkoxy-substituted) ring.

• Verdict: Stick to the 2,6-difluoro route with optimized conditions unless you have a validated fluorination protocol for the intermediate.

Mechanistic Visualization

The following diagrams illustrate the competing pathways and the rationale for the recommended conditions.

Diagram 1: The Regioselectivity Bifurcation

This flow shows why the C2 path is dominant under standard conditions and how we force the C6 path.

Caption: Path A (Red) represents the natural electronic preference. Path B (Green) is the engineered pathway using solvent/cation control.

Diagram 2: The "Ortho Effect" Mechanism

Understanding this interaction is key to preventing it.

Caption: In non-polar solvents, the metal cation acts as a tether (Ortho Effect). In DMSO, the cation is sequestered, allowing steric factors to dominate.

Data Summary: Solvent & Cation Effects

The table below summarizes the expected regioisomeric ratio (C2:C6) based on literature precedents for 2,6-dihalopyridines.

Solvent System	Base/Cation	Dominant Effect	Predicted Ratio (C2 : C6)	Outcome
Toluene / THF	NaH ( )	Chelation Control	90 : 10	Failure
THF	KOtBu ( )	Mixed Control	75 : 25	Poor Yield
DMSO / DMF		Charge Control	60 : 40	Moderate
DMSO		Steric Control	30 : 70	Recommended
DMSO + 18-C-6	KOtBu	Naked Anion	20 : 80	Optimal

References

• Regioselectivity in 2,6-dichloropyridines: Lier, J. E., et al. (2011). Ortho-selectivity in the nucleophilic aromatic substitution (SNAr) reactions of 3-substituted, 2,6-dichloropyridines with alkali metal alkoxides. Tetrahedron Letters, 52(32), 4172-4176.[2]

• Regioselectivity in 2,6-difluoropyridines: Kudo, N., et al. (2011). Facile Preparation of 3-Substituted-2,6-difluoropyridines: Application to the Synthesis of 2,3,6-Trisubstituted Pyridines. Synlett.

• Bunnett, J. F., et al. (1978). Selectivity in Nucleophilic Aromatic Substitution. Accounts of Chemical Research.

• Synthesis of 6-Alkoxy-2-fluoro-3-nitropyridine analogs: Wydra, et al. (2025). Design, Synthesis, and Molecular Evaluation of SNAr‐Reactive N‐(6‐Fluoro‐3‐Nitropyridin‐2‐yl)Isoquinolin‐3‐Amines. Archiv der Pharmazie.

Sources

• 1. 1094235-38-7|6-CHLORO-2-(CYCLOPROPYLMETHOXY)-3-NITROPYRIDINE|BLD Pharm [bldpharm.com]
• 2. researchgate.net [researchgate.net]

Technical Guide: Minimizing Side Reactions in SNAr of 2-Fluoro-3-Nitropyridines

Executive Summary: The "Goldilocks" Challenge

The 2-fluoro-3-nitropyridine scaffold is a "super-electrophile" in the context of Nucleophilic Aromatic Substitution (SNAr). The strong electron-withdrawing effect of the 3-nitro group, combined with the high electronegativity of the 2-fluorine atom, stabilizes the Meisenheimer complex significantly more than corresponding chloro- or bromo-analogs.

The Paradox: While this high reactivity allows for mild reaction conditions, it drastically narrows the window for chemoselectivity. The system is prone to:

• Hydrolysis: Rapid conversion to 3-nitro-2-pyridone (via trace water).

• Solvent Participation: Reaction with decomposition products of amide solvents (e.g., DMF).

• Regio-scrambling: Competitive attack at other halogenated positions if present.

This guide provides self-validating protocols to navigate these pitfalls.

Critical Troubleshooting Modules

Module A: The "Hydrolysis Trap" (Formation of Pyridones)

Symptom: LCMS shows a peak with M-19 (loss of F) + 17 (gain of OH) relative to the starting material. The product is often an insoluble solid that crashes out.

Root Cause: The 2-fluoro-3-nitropyridine substrate is so electrophilic that it reacts with hydroxide ions (

) orders of magnitude faster than with bulky amines or alcohols. Even "anhydrous" solvents containing 50-100 ppm water can generate enough hydroxide in the presence of carbonate bases (e.g., ) to stall the reaction.

Corrective Protocol:

• Switch Bases: Replace inorganic carbonates (

  , ) with non-nucleophilic organic bases like DIPEA (Hünig's base) or 2,6-Lutidine . These do not generate from trace water as aggressively as carbonates.

• Solvent Choice: Avoid hygroscopic solvents like DMSO if possible. Use THF or Acetonitrile (MeCN) , which are easier to dry.

• The "Scavenger" Additive: If inorganic bases are mandatory, add 3Å Molecular Sieves directly to the reaction vessel 30 minutes prior to adding the substrate.

Module B: The "Ghost" Impurity (Dimethylamine Attack)

Symptom: You observe an impurity with Mass = Product + 29 (if displacing F) or unexpected NMR methyl singlets around 3.0 ppm.

Root Cause: When heating in DMF (N,N-Dimethylformamide) or DMAc above 80°C in the presence of a base, the solvent decomposes to release dimethylamine (

). Since is a potent, small nucleophile, it outcompetes your intended nucleophile for the 2-position.

Corrective Protocol:

• Threshold Rule: Never heat 2-fluoro-3-nitropyridines >60°C in DMF.

• Solvent Swap: Use NMP (N-methyl-2-pyrrolidone) or DMSO if high temperatures are required, as they are more thermally stable than DMF.

• Process Check: If using DMF, ensure it is fresh and not "fishy" smelling (indicative of amine presence).

Module C: Regioselectivity (2-F vs. 6-Cl)

Scenario: You are reacting 6-chloro-2-fluoro-3-nitropyridine . Risk: Nucleophilic attack at the 6-chloro position.

Scientific Reality: Fluorine is a superior leaving group to chlorine in SNAr reactions involving activated heterocycles due to the high electronegativity of F stabilizing the transition state (Meisenheimer complex).[1] The rate difference (

) can be >300:1.[1][2]

Control Strategy:

• Temperature: Run the reaction at 0°C to Room Temperature . Heating promotes the higher-energy pathway (attack at Cl).

• Stoichiometry: Use exactly 1.0–1.1 equivalents of nucleophile. Excess nucleophile will eventually attack the 6-position after the 2-position is consumed.

Visualizing the Reaction Landscape

The following diagram illustrates the competitive pathways and the decision logic for minimizing side reactions.

Caption: Competitive pathways in the SNAr of 2-fluoro-3-nitropyridines. Green path represents the desired kinetic outcome; red paths indicate common side reactions.

Validated Experimental Protocols

Protocol A: Amination (Primary/Secondary Amines)

Best for: Avoiding hydrolysis and preventing over-reaction.

• Preparation: Charge a reaction vial with 2-fluoro-3-nitropyridine (1.0 equiv) and anhydrous THF (0.2 M concentration).

• Base Addition: Add DIPEA (1.2 equiv). Note: If the amine is a hydrochloride salt, increase DIPEA to 2.5 equiv.

• Nucleophile Addition: Add the amine (1.05 equiv) dropwise at 0°C .

• Reaction: Allow to warm to Room Temperature (20–25°C) . Stir for 1–4 hours.

  • Checkpoint: Monitor by TLC/LCMS.[1] If <10% conversion after 2 hours, heat to 40°C. Do not exceed 60°C.

• Workup: Dilute with EtOAc, wash with saturated

  (to remove HF byproduct) and brine. Dry over .[1]

Protocol B: Etherification (Alkoxylation)

Best for: Attaching alcohols/phenols.

• Preparation: Dissolve the alcohol (1.1 equiv) in anhydrous MeCN or THF .

• Deprotonation: Add NaH (60% dispersion, 1.1 equiv) at 0°C. Stir for 15 min until gas evolution ceases.

  • Alternative: For acid-sensitive substrates, use

    (1.5 equiv) in MeCN, but ensure strict anhydrous conditions (add Molecular Sieves).

• Substrate Addition: Add 2-fluoro-3-nitropyridine (1.0 equiv) as a solution in the same solvent dropwise at 0°C.

• Reaction: Stir at 0°C for 30 mins, then warm to RT.

• Quench: Quench carefully with water/ice before concentrating the solvent to prevent exothermic decomposition.

Quantitative Comparison of Conditions

Variable	Recommended	Avoid	Reason
Leaving Group	Fluorine (2-F)	Chlorine (2-Cl)	F is ~300x faster, allowing milder temps [1].[1]
Solvent	THF, MeCN, Toluene	DMF (hot), DMSO (wet)	Prevents dimethylamine impurities and hydrolysis.
Base (Amination)	DIPEA, TEA	, NaOH	Organic bases minimize hydroxide generation.
Temperature	-20°C to 40°C	>80°C	High temp promotes solvent breakdown and tars.
Concentration	0.1 M – 0.5 M	Neat (>5 M)	Dilution helps control exotherms.

Frequently Asked Questions (FAQ)

Q: Can I use 2-chloro-3-nitropyridine instead of the fluoro analog to save money? A: Yes, but you must drastically increase the temperature (often to >80°C). This increases the risk of "black tar" formation and solvent decomposition. If your nucleophile is valuable or sensitive, pay the premium for the fluoro-substrate.

Q: My product is turning purple/black during workup. What is happening? A: Nitropyridines are prone to reduction or formation of Meisenheimer-like charge transfer complexes which are deeply colored. Ensure your workup is pH neutral. If the color persists, it may be a minor impurity; often a quick filtration through a silica plug removes the color.

Q: I see a peak at M+16 in LCMS. Is this N-oxide? A: Unlikely under SNAr conditions. It is more likely a hydroxypyridine (hydrolysis product, M-F+OH = M-19+17 = M-2 mass change relative to start, but check your math against the product mass). If using alcohol nucleophiles, it could be a trans-etherification if you used the wrong solvent (e.g., MeOH solvent with an EtO- nucleophile).

References

• BenchChem. (2025).[1] Application Notes and Protocols: Nucleophilic Aromatic Substitution (SNAr) Reactions on Fluoropyridines. BenchChem Technical Library. Link

• Loudon, G., & Parise, J. (2016). Organic Chemistry (6th ed.). Roberts and Company Publishers. (Mechanistic foundation of Meisenheimer Complex stability).[3][4][5]

• Organic Chemistry Portal. (n.d.). Nucleophilic Aromatic Substitution. Link

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. m.youtube.com [m.youtube.com]
• 4. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 5. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]

Purification strategies for 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine

Technical Support Center: Purification Strategies for 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine

Case ID: PUR-PYR-062 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

The purification of 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine presents a specific set of challenges derived from the high reactivity of the 2,6-difluoro-3-nitropyridine scaffold. The primary difficulties are regioisomer separation (C6-substitution vs. C2-substitution) and the chemical instability of the remaining C2-fluorine atom, which is highly activated by the adjacent nitro group.

This guide provides a self-validating workflow to isolate the target compound while mitigating decomposition.

Part 1: The Impurity Profile (Diagnostics)

Before attempting purification, you must characterize the crude mixture. The synthesis (typically SNAr of 2,6-difluoro-3-nitropyridine with cyclopropylmethanol) generates three critical impurities.

Impurity Type	Structure / Description	Origin	Diagnostic (1H NMR)
Target Molecule	6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine	Desired SNAr at C6 position.	Pyridine protons: Two doublets (approx.[1] 8.6 & 6.8 ppm).
Regioisomer	2-(Cyclopropylmethoxy)-6-fluoro-3-nitropyridine	SNAr attack at the C2 position (ortho to NO₂).	Pyridine protons often shift downfield due to ortho-nitro deshielding.
Bis-Ether	2,6-Bis(cyclopropylmethoxy)-3-nitropyridine	Double substitution (Over-reaction).	Integration of cyclopropyl protons doubles relative to pyridine ring.
Hydrolysis Product	6-(Cyclopropylmethoxy)-3-nitro-2(1H)-pyridone	Hydrolysis of the labile C2-F bond by moisture.	Broad singlet (NH) around 11-13 ppm; loss of F-coupling.

Mechanistic Insight: The "Labile Fluorine" Trap

The target molecule contains a fluorine atom at position 2, flanked by a ring nitrogen and a nitro group at position 3. This electronic arrangement makes the C2-F bond extremely electrophilic .

• Risk: If you use nucleophilic solvents (Methanol, Ethanol) with heat, or basic silica gel, the C2-F will be displaced by solvent or water, destroying your product during purification.

Part 2: Purification Workflows

Strategy A: Flash Column Chromatography (Primary Method)

Best for: <5g scale, removing regioisomers.

The Protocol:

• Stationary Phase: High-performance Silica Gel (40–63 µm).

  • Critical Modification: Pre-treat silica with 1% Triethylamine (Et₃N) in Hexanes to neutralize acidity. Acidic silica promotes hydrolysis of the C2-F bond.

• Mobile Phase: Hexanes / Ethyl Acetate (EtOAc) or Heptane / Isopropyl Acetate.

  • Avoid: Methanol or Ethanol (Nucleophilic attack risk).

  • Avoid: Dichloromethane (often contains traces of HCl).

• Gradient:

  • Equilibrate column with 100% Hexanes (with 1% Et₃N).

  • 0–5% EtOAc: Elutes unreacted starting material (2,6-difluoro).

  • 5–15% EtOAc: Target Compound typically elutes here.

  • 15–25% EtOAc: Regioisomer (C2-substituted) typically elutes later due to higher polarity (nitro/ether orthogonality).

  • 30% EtOAc: Hydrolysis products (Pyridones).

Troubleshooting the Separation: If the Regioisomer and Target co-elute:

• Switch solvent system to Toluene / Acetone . The pi-pi interactions with toluene often differentiate the electronic environments of the isomers better than alkanes.

Strategy B: Recrystallization (Scale-Up Method)

Best for: >5g scale, removing bis-substituted impurities.

The Protocol:

• Solvent Selection: Use Heptane / Toluene (Non-nucleophilic system).

  • Strictly Avoid: Alcohols (MeOH, EtOH, IPA).[2] At boiling point, these will displace the C2-F, converting your product into the dialkoxy analog.

• Procedure:

  • Dissolve crude solid in minimum hot Toluene (60°C—do not boil excessively).

  • Slowly add Heptane until turbidity persists.

  • Cool slowly to room temperature, then to 0°C.

  • Self-Validating Step: The bis-substituted impurity is usually more soluble in lipophilic alkanes (Heptane) and will stay in the mother liquor. The target mono-substituted product crystallizes.[3]

Part 3: Visualization of Logic

The following diagram illustrates the reaction pathways and the purification decision logic.

Caption: Workflow logic for isolating 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine, highlighting critical stability risks during purification.

Part 4: Frequently Asked Questions (FAQs)

Q1: My product spot turns yellow/orange on the TLC plate over time. What is happening? A: This indicates hydrolysis. The C2-fluorine is reacting with moisture in the air or on the silica plate to form the 2-pyridone (or 2-hydroxy pyridine), which is often highly colored (yellow/orange) due to extended conjugation with the nitro group.

• Fix: Run the column quickly. Use buffered silica (1% Et₃N). Store the purified compound in the freezer under Argon.

Q2: Can I use Methanol/DCM for the column? A: No. While DCM is acceptable if neutralized, Methanol is a nucleophile. Even at room temperature, prolonged exposure on silica can lead to the formation of 6-(cyclopropylmethoxy)-2-methoxy-3-nitropyridine (methoxy displacement of fluorine). Use EtOAc/Hexane or Acetone/Toluene.

Q3: How do I distinguish the C2-isomer from the C6-isomer by NMR? A: Look at the coupling constants of the aromatic protons.

• Target (C6-sub): The remaining proton is at C4 and C5. You will see typical pyridine coupling (J ~8 Hz).

• Impurity (C2-sub): The remaining proton is at C4 and C5, but the chemical shift environment is different. The proton adjacent to the Nitro group (C4) will be significantly deshielded.

• Definitive Check:19F NMR . The fluorine in the Target (C2-F) is ortho to the Nitro and ortho to Nitrogen. The fluorine in the Impurity (C6-F) is meta to Nitro. The chemical shifts will differ by >10 ppm.

Q4: Why is my yield low after recrystallization from Isopropanol? A: You likely synthesized the isopropyl-ether impurity. Isopropanol can displace the activated C2-fluorine at reflux temperatures. Always use non-nucleophilic solvents (Toluene, Heptane, DCE) for this specific nitropyridine scaffold.

References

• General Reactivity of Fluoronitropyridines

  • Source: BenchChem Application Notes.[4] "Nucleophilic Aromatic Substitution (SNAr) Reactions on Fluoropyridines."

• Regioselectivity in SnAr Reactions

  • Source: WuXi Biology. "Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines/Pyridines."

  • URL:[Link]

• Synthesis of USP7 Inhibitors (Analogous Chemistry)

  • Source: ResearchGate / Archiv der Pharmazie. "Design, Synthesis, and Molecular Evaluation of SNAr‐Reactive N‐(6‐Fluoro‐3‐Nitropyridin‐2‐yl)Isoquinolin‐3‐Amines."

  • URL:[Link]

• Impurity Profiling Guidelines

  • Source: ICH Guidelines Q3A(R2). "Impurities in New Drug Substances."[2][5]

  • URL:[Link]

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. pharmtech.com [pharmtech.com]
• 3. US5445763A - 3-fluoropyridines, process for their preparation, and their use in liquid-crystal mixtures - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. rroij.com [rroij.com]

Technical Support: Stability &amp; Handling of 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine

The Mechanistic Basis: Why is this molecule unstable?

To prevent degradation, one must understand the electronic forces at play. 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine is not merely "moisture sensitive"; it is an activated electrophile primed for Nucleophilic Aromatic Substitution (

).[1][2]

The "Ortho-Nitro Effect"

The 3-nitro group is the primary driver of instability.[1][2] Through resonance ($ -M

-I $ effect), it pulls electron density away from the C-2 carbon.[2] This lowers the energy barrier for nucleophiles (like water or hydroxide) to attack the C-2 position.[2]

Although the alkoxy group at C-6 is electron-donating (which typically deactivates a ring), the ortho relationship between the nitro group and the fluorine creates a localized "hotspot" of reactivity.[1][2]

The Degradation Pathway ( )

When exposed to moisture, water attacks the C-2 position. The fluorine atom, being an excellent leaving group in this context, is displaced.[3] The result is the formation of 6-(cyclopropylmethoxy)-3-nitro-2-pyridone (or its tautomer, the 2-hydroxy pyridine).[2]

Key Consequence: This reaction is irreversible.[1][2] Once the pyridone forms, the molecule loses its reactivity for downstream couplings (e.g., amine additions), resulting in "dead" yield.

Visualization: Hydrolysis Mechanism

The following diagram illustrates the transition state and the irreversible collapse to the pyridone impurity.

Caption: Figure 1. The

hydrolysis pathway. The 3-nitro group stabilizes the transition state, facilitating the displacement of fluoride by water.

Troubleshooting Guide: Diagnosing & Fixing Instability

Use this decision tree to identify where moisture is entering your workflow.[4]

Scenario A: "My material degraded in the bottle."

Diagnosis: Improper storage leading to atmospheric moisture ingress.[1][2]

• Root Cause: Fluoropyridines hydrolyze slowly over time if the septum is punctured or the cap is loose.

• Solution:

  • Purge: Always backfill storage containers with Argon after use.[1]

  • Seal: Parafilm is insufficient. Use electrical tape or store inside a secondary desiccator/glovebox.

  • Cold Storage: Store at -20°C. Cold slows the kinetic rate of hydrolysis significantly.[1][2]

Scenario B: "I see the pyridone impurity immediately after starting my reaction."

Diagnosis: Wet solvent or reagents.[1][2][4]

• Root Cause: "Anhydrous" solvents from a bottle often contain 10-50 ppm water, which is enough to degrade milligram-scale reactions.[1][2]

• Solution:

  • Karl Fischer (KF) Test: Verify solvent water content is <10 ppm.[1]

  • Molecular Sieves: Store reaction solvents over activated 3Å or 4Å molecular sieves for 24 hours prior to use.

Scenario C: "The product disappeared during workup."

Diagnosis: pH-dependent hydrolysis or ether cleavage.[1][2]

• Root Cause 1 (Basic Hydrolysis): Prolonged exposure to strong base (NaOH/KOH) can force the displacement of the C-2 fluorine or even the C-6 cyclopropylmethoxy group.[1][2]

• Root Cause 2 (Acidic Cleavage): The cyclopropylmethyl ether is sensitive to strong acids (e.g., HCl, TFA), which can cleave the ether to form the alcohol.

• Solution:

  • Quench Cold: Quench reactions at 0°C.

  • Buffer: Use saturated

    or Phosphate buffer (pH 7) instead of strong acids/bases.[2]

Standard Operating Procedures (SOPs)

Protocol 1: Solvent Drying for Fluoropyridine Reactions

Do not rely on "Sure-Seal" bottles that have been previously opened.[1][2]

Step	Action	Technical Rationale
1	Select Sieves	Use 3Å or 4Å Molecular Sieves . (Avoid silica or acidic drying agents).
2	Activation	Heat sieves to 300°C under high vacuum for 12 hours. Cool under Argon.
3	Storage	Add activated sieves to the solvent (10-20% w/v).[1][2] Let stand for 24h.
4	Validation	Mandatory: Check water content via Karl Fischer titration. Target: <10 ppm .

Protocol 2: Reaction Setup (Inert Atmosphere)

The "Balloon Method" is often insufficient for highly sensitive kinetics.

• Glassware: Oven-dry all flasks, stir bars, and syringes at 120°C for >2 hours. Assemble while hot under a stream of Nitrogen/Argon.

• Reagent Addition:

  • Dissolve the 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine in the dry solvent before adding any other reagents.

  • Add nucleophiles (e.g., amines) dropwise at 0°C or lower .[1]

• Monitoring:

  • Use 19F NMR (unlocked, in reaction solvent if possible) to monitor progress.[1]

  • Signal Shift: The starting material (C-F) will have a distinct chemical shift (typically

    -60 to -80 ppm).[1][2] The hydrolyzed product (fluoride ion or HF) will appear at a vastly different shift ( -120 to -150 ppm), or the C-F signal will simply vanish if fully hydrolyzed to the pyridone.[1][2]

Protocol 3: QC & Analysis

How to distinguish the Product from the Hydrolyzed Impurity.

Analytical Method	Starting Material (Active)	Hydrolyzed Impurity (Pyridone)
19F NMR	Sharp singlet (approx -65 to -75 ppm)	Signal Absent (F is lost)
LC-MS (ESI+)	M+H peak corresponds to Formula	M+H peak = (SM Mass - 20 Da + 2 Da) [Loss of F, gain of OH]
TLC	Higher (Non-polar)	Low (Polar, often streaks)
Appearance	Yellow/Orange Solid/Oil	Often a white/pale solid precipitate

Troubleshooting Logic Map

Use this flow to save a failing experiment.

Caption: Figure 2. Diagnostic logic for identifying the source of degradation.

References

• Mechanistic Insight:Nucleophilic Aromatic Substitution. Wikipedia. (General mechanism of

  and the activating effect of nitro groups). Link

• Reactivity Data: 2-Fluoro-3-nitropyridine. PubChem.[5][6][7] (Chemical and physical properties, safety data, and reactivity profile). Link[2]

• Handling Protocol: Techniques for Handling Air- and Moisture-Sensitive Compounds. University of Pittsburgh. (Standard Schlenk and glovebox techniques). Link

• Stability Context: The stability and reactivity of tri-, di-, and monofluoromethyl/methoxy/methylthio groups on arenes. Organic Chemistry Frontiers (RSC). (Context on the stability of ether linkages on arenes). Link

Sources

• 1. 6-Chloro-2-methoxy-3-nitropyridine | C6H5ClN2O3 | CID 10797703 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Nitro-2(1H)-pyridinone | C5H4N2O3 | CID 22793 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 2-Fluoro-3-nitropyridine | C5H3FN2O2 | CID 2762817 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. PubChemLite - 2-hydroxy-3-nitropyridine (C5H4N2O3) [pubchemlite.lcsb.uni.lu]
• 7. 6-Fluoro-2-methyl-3-nitropyridine | C6H5FN2O2 | CID 12408185 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Solvent Selection for Nitropyridine Reduction

Welcome to the Technical Support Center for optimizing the reduction of nitropyridines. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this fundamental chemical transformation. The reduction of a nitro group on a pyridine ring is a critical step in the synthesis of many pharmaceutical agents and other fine chemicals. However, the inherent electronic properties of the pyridine ring can present unique challenges.[1] This resource provides in-depth, experience-driven guidance in a question-and-answer format to help you troubleshoot common issues and optimize your reaction conditions, with a specific focus on the pivotal role of solvent selection.

Frequently Asked Questions (FAQs)

Q1: Why is solvent selection so critical in the reduction of nitropyridines?

A1: Solvent selection is paramount because it directly influences several key aspects of the reaction. The solvent must first and foremost dissolve the nitropyridine substrate to ensure it can interact with the catalyst and reducing agent.[2] Beyond solubility, the solvent's properties can significantly impact reaction kinetics, selectivity, and even the mechanism of the reduction. For instance, protic solvents can participate in hydrogen bonding, which can stabilize intermediates and influence the reactivity of nucleophiles.[3][4][5] In contrast, aprotic solvents do not have O-H or N-H bonds and therefore cannot act as hydrogen bond donors.[3] The polarity of the solvent also plays a crucial role; polar solvents can help to stabilize charged intermediates that may form during the reaction.[6]

Q2: What are the most common methods for reducing nitropyridines, and how does the solvent choice differ for each?

A2: The most prevalent methods for nitropyridine reduction are catalytic hydrogenation and metal-mediated reductions.[7]

• Catalytic Hydrogenation: This is a widely used, efficient, and clean method that employs a heterogeneous catalyst (like Pd/C, Pt/C, or Raney Nickel) and a hydrogen source.[8][9] For this method, protic solvents such as ethanol, methanol, or acetic acid are often favored.[10] These solvents can act as a proton source, which is essential for the reduction mechanism.[8] Sometimes, a co-solvent system, like THF with a protic solvent, is used to enhance the solubility of hydrophobic substrates.[10]

• Metal-Mediated Reductions: These methods utilize metals like iron (Fe), tin (Sn), or zinc (Zn) in the presence of an acid (e.g., HCl or acetic acid).[7][11] The solvent's primary role here is to dissolve the substrate and reagents. Water or alcoholic solvents are commonly used. For instance, SnCl2 in ethanol provides a non-aqueous system for nitro reduction.[7]

Q3: My nitropyridine has poor solubility in common protic solvents. What are my options?

A3: Poor solubility is a frequent hurdle.[2] If your substrate is hydrophobic, consider using a co-solvent system. A mixture of a less polar aprotic solvent like tetrahydrofuran (THF) with a protic solvent such as ethanol or methanol can often provide the necessary solubility while still offering the benefits of a protic environment for the reduction.[10][12] For extremely nonpolar substrates, you might explore more lipophilic alcohols like tert-butanol or hexanol as co-solvents.[10] In some cases, a biphasic system, such as methyl-THF and water, could be a viable, albeit more complex, option.[10]

Q4: How do I monitor the progress of my nitropyridine reduction?

A4: Monitoring the reaction is crucial to determine the endpoint and avoid over-reduction or side product formation. The most common techniques are:

• Thin-Layer Chromatography (TLC): A simple and rapid method to qualitatively track the disappearance of the starting material and the appearance of the product.

• Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography (GC): These techniques provide more quantitative data on the conversion of the starting material and the formation of the product and any byproducts.[9]

• Hydrogen Uptake: In catalytic hydrogenation, monitoring the consumption of hydrogen gas from a pressurized cylinder can indicate the reaction's progress.[9] The reaction is typically considered complete when hydrogen uptake ceases.[9]

Troubleshooting Guides

Issue 1: Low or Incomplete Conversion

Q: I'm seeing a significant amount of unreacted starting material even after a prolonged reaction time. What could be the cause, and how can I fix it?

A: Low or incomplete conversion is a common problem that can often be traced back to solvent-related issues.

Potential Causes & Solutions:

• Poor Solubility: As discussed in the FAQs, if your nitropyridine is not fully dissolved, the reaction will be slow and incomplete.[2]

  • Troubleshooting Protocol:

    • Observe the reaction mixture. Is the starting material fully dissolved at the reaction temperature?

    • If not, consider changing to a solvent with better solubilizing power or using a co-solvent system (e.g., THF/ethanol).[10]

    • For catalytic hydrogenations, ensure vigorous stirring to maximize contact between the substrate, catalyst, and hydrogen.[9]

• Inadequate Proton Source (for Catalytic Hydrogenation): The reduction of a nitro group is a six-electron process that requires protons.[8][13] If you are using an aprotic solvent alone, the lack of a ready proton source can stall the reaction.

  • Troubleshooting Protocol:

    • If using an aprotic solvent like THF, add a protic co-solvent such as ethanol or a small amount of acetic acid.[10] Even a few equivalents of a protic solvent can significantly aid the hydrogenation process.[10]

• Catalyst Deactivation: The pyridine nitrogen can coordinate to the metal catalyst, potentially inhibiting its activity.[1]

  • Troubleshooting Protocol:

    • Consider adding a small amount of acid (like acetic acid) to the reaction mixture. This can protonate the pyridine nitrogen, reducing its ability to coordinate with the catalyst.

    • Ensure your catalyst is fresh and active. Catalysts can lose activity over time or through improper handling.[2]

Issue 2: Formation of Side Products (e.g., Hydroxylamines, Nitroso, Azoxy Compounds)

Q: My reaction is producing significant amounts of intermediates like hydroxylamines or azoxy compounds, leading to a low yield of the desired amine. How can I promote complete reduction?

A: The formation of these intermediates indicates that the reduction is not proceeding to completion. The choice of solvent can play a role in controlling the reaction pathway and minimizing these side products.

Potential Causes & Solutions:

• Insufficient Reducing Power or Proton Availability: The intermediate species (nitroso and hydroxylamine) also require reduction to form the final amine.[8] If the reaction conditions are not sufficiently forcing, these intermediates can accumulate.

  • Troubleshooting Protocol:

    • For catalytic hydrogenation, ensure an adequate pressure of hydrogen and sufficient catalyst loading.[2]

    • The presence of a protic solvent is crucial to facilitate the protonation and subsequent reduction of these intermediates.[8] If using a mixed solvent system, ensure the proportion of the protic solvent is adequate.

    • For metal-mediated reductions, ensure you are using a sufficient excess of the metal and acid to drive the reaction to completion.[2]

• Reaction Temperature: While higher temperatures can increase the reaction rate, they can also sometimes promote the formation of side products like azobenzene derivatives through condensation reactions.[2]

  • Troubleshooting Protocol:

    • If you are running the reaction at an elevated temperature, try conducting it at room temperature to see if this reduces the formation of side products. Conversely, some substrates may require heat to achieve full conversion.[2] Careful temperature optimization is key.

Issue 3: Dehalogenation or Other Undesired Reductions

Q: My nitropyridine substrate also contains a halogen (e.g., chloro, bromo). During the reduction, I'm observing significant dehalogenation. How can I selectively reduce the nitro group?

A: Achieving chemoselectivity is a common challenge when other reducible functional groups are present.[14] Solvent and catalyst choice are critical in these cases.

Potential Causes & Solutions:

• Catalyst Choice: Palladium on carbon (Pd/C) is a very active catalyst that can sometimes lead to the reduction of other functional groups, including dehalogenation.[15]

  • Troubleshooting Protocol:

    • Consider switching to a less reactive catalyst. Raney Nickel is often a good alternative to Pd/C for substrates where dehalogenation is a concern.[15]

    • A sulfided platinum catalyst has also been reported to be effective for the chemoselective reduction of nitro groups in the presence of heteroaryl halides.[14]

• Solvent Effects on Selectivity: The solvent can influence the catalyst's surface and its interaction with the substrate, thereby affecting selectivity.

  • Troubleshooting Protocol:

    • Systematically screen different solvents. For example, if you are observing dehalogenation in methanol, try a less polar solvent like ethyl acetate or a THF/water mixture.

    • The addition of certain additives to the solvent can sometimes suppress side reactions. For example, the addition of a small amount of a base might in some cases reduce dehalogenation, although this needs to be evaluated on a case-by-case basis.

Data Presentation & Visualization

Table 1: Common Solvents for Nitropyridine Reduction and Key Considerations

Solvent Class	Examples	Typical Use Case	Key Considerations
Polar Protic	Methanol, Ethanol, Acetic Acid, Water	Catalytic Hydrogenation, Metal/Acid Reductions	Excellent proton source, can stabilize intermediates. May have limited solubility for hydrophobic substrates.[3][5]
Polar Aprotic	Tetrahydrofuran (THF), Dioxane, Ethyl Acetate	Often used as a co-solvent with protic solvents	Good for dissolving nonpolar substrates. Lacks a proton source, so typically not used alone for catalytic hydrogenation.[3]
Nonpolar	Toluene, Hexane	Generally not recommended as the primary solvent	Poor solubility for most polar reagents and catalysts. May be used in specific cases for workup/extraction.

Experimental Protocols

General Protocol for Catalytic Hydrogenation of a Nitropyridine

• Reactor Setup: In a suitable pressure vessel, dissolve the nitropyridine substrate in the chosen solvent (e.g., ethanol or a THF/ethanol mixture).[9]

• Inerting: Seal the reactor and purge the system 3-5 times with an inert gas (e.g., nitrogen or argon) to remove all oxygen.[9]

• Catalyst Addition: Carefully add the catalyst (e.g., 5-10 mol% Pd/C) to the reaction mixture under the inert atmosphere.[12]

• Hydrogenation: Pressurize the reactor with hydrogen gas to the desired pressure (typically 1-5 bar).[12][16]

• Reaction: Stir the mixture vigorously at the desired temperature (often room temperature) and monitor the reaction by hydrogen uptake or TLC/LC-MS.[9]

• Work-up: Once the reaction is complete, carefully vent the excess hydrogen and purge the system with an inert gas.[9]

• Catalyst Removal: Filter the reaction mixture through a pad of a filter aid like Celite® to remove the catalyst. Caution: The catalyst can be pyrophoric; do not allow the filter cake to dry in the air.[12]

• Isolation: Concentrate the filtrate under reduced pressure to obtain the crude product, which can be purified further if necessary.[8]

Diagrams

Workflow for Solvent Optimization

Caption: A decision-making workflow for troubleshooting low conversion by optimizing solvent selection.

Nitro Group Reduction Pathway

Caption: The stepwise six-electron reduction pathway from a nitro group to an amine.[8][13]

Safety Considerations

The catalytic hydrogenation of nitro compounds is an exothermic process and can be hazardous if not properly controlled.[9] The use of flammable hydrogen gas under pressure and pyrophoric catalysts requires stringent safety precautions.[16][17] Unstable hydroxylamine intermediates can potentially lead to thermal runaway reactions.[9][18] Always conduct a thorough risk assessment before starting any experiment and use appropriate personal protective equipment and engineering controls, such as a properly functioning high-pressure reactor and a fume hood.[9][19]

References

• Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and Explosives. (n.d.). PMC. Retrieved February 19, 2026, from [Link]

• Reduction of Nitro Groups, The Baeyer-Villiger, and Protection of Amines. (2018, October 8). Master Organic Chemistry. Retrieved February 19, 2026, from [Link]

• Advances in the catalysis of reduction of nitroaromatics and its mechanism: a tutorial review. (2024, December 16). Royal Society of Chemistry. Retrieved February 19, 2026, from [Link]

• Reduction of Nitro Group by Sulfide and Its Applications in Amine Synthesis. (n.d.). SIOC Journals. Retrieved February 19, 2026, from [Link]

• Catalytic Hydrogenation of Nitrobenzene Safety Table. (n.d.). Scribd. Retrieved February 19, 2026, from [Link]

• Influence of the solvent on the action of ammonia on halogeno-derivatives of pyridine and nitrobenzene. (2025, August 6). ResearchGate. Retrieved February 19, 2026, from [Link]

• Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. (2012, April 27). Master Organic Chemistry. Retrieved February 19, 2026, from [Link]

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• Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives. (2024, September 7). ResearchGate. Retrieved February 19, 2026, from [Link]

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• Protic vs Aprotic Solvents (with Examples). (2022, July 21). PSIBERG. Retrieved February 19, 2026, from [Link]

• Tuning the chemoselectivity of the Pd-catalysed hydrogenation of pyridinecarbonitriles: an efficient and simple method for preparing pyridyl- or piperidylmethylamines. (n.d.). Catalysis Science & Technology (RSC Publishing). Retrieved February 19, 2026, from [Link]

• Alkylation of Nitropyridines via Vicarious Nucleophilic Substitution. (2022, January 3). Organic Letters. Retrieved February 19, 2026, from [Link]

• Catalytic Hydrogenation of Nitrobenzene to Aniline. (n.d.). Mettler Toledo. Retrieved February 19, 2026, from [Link]

• Recent Developments in the Reduction of Aromatic and Aliphatic Nitro Compounds to Amines. (2016, July 21). ACS Publications. Retrieved February 19, 2026, from [Link]

• Nitro Reduction - Common Conditions. (n.d.). Organic Chemistry Portal. Retrieved February 19, 2026, from [Link]

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• Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds. (n.d.). PMC. Retrieved February 19, 2026, from [Link]

• Optimization of Reaction Conditions for Hydrogenation of the Nitro Group. (n.d.). ResearchGate. Retrieved February 19, 2026, from [Link]

• Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives. (2024, September 13). MDPI. Retrieved February 19, 2026, from [Link]

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• Recent Developments in the Reduction of Aromatic and Aliphatic Nitro Compounds to Amines. (2016, July 21). ACS Publications. Retrieved February 19, 2026, from [Link]

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Technical Support Center: Recrystallization of Fluoronitropyridine Compounds

Welcome to the technical support center for the recrystallization of fluoronitropyridine compounds. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for the purification of this important class of molecules. The unique electronic properties conferred by the fluorine and nitro groups on the pyridine ring can present specific challenges during crystallization. This resource combines fundamental recrystallization principles with field-proven insights to help you achieve high-purity crystalline material.

Understanding the Chemistry: Why Recrystallization of Fluoronitropyridines Can Be Tricky

Fluoronitropyridine compounds possess a combination of functional groups that significantly influence their solubility and crystallization behavior:

• The Pyridine Ring: As a heterocyclic aromatic amine, the pyridine nitrogen can participate in hydrogen bonding and influences the overall polarity of the molecule. Pyridine and its derivatives can sometimes be challenging to crystallize compared to their non-heteroaromatic counterparts[1].

• The Nitro Group: This strong electron-withdrawing group makes the aromatic ring electron-deficient and introduces significant polarity. Nitroaromatic compounds are generally polar molecules[2].

• The Fluoro Group: As a highly electronegative atom, fluorine can alter the electronic distribution and intermolecular interactions of the molecule.

The interplay of these groups can lead to unique solubility profiles and crystallization challenges, such as a tendency for oiling out or difficulty in finding a suitable single-solvent system.

Frequently Asked Questions (FAQs)

Q1: What are the ideal characteristics of a solvent for recrystallizing fluoronitropyridine compounds?

A1: The ideal solvent should exhibit a steep solubility curve for your target compound. This means the compound should be highly soluble at the solvent's boiling point but sparingly soluble at lower temperatures (e.g., room temperature or 0-4 °C)[2]. This temperature-dependent solubility is crucial for maximizing product recovery. Additionally, the solvent should either dissolve impurities completely, even at low temperatures, or not dissolve them at all, allowing for their removal by filtration[2]. The solvent must also be chemically inert towards the fluoronitropyridine compound[2].

Q2: My fluoronitropyridine compound is "oiling out" instead of forming crystals. What should I do?

A2: "Oiling out" occurs when the compound comes out of solution above its melting point, forming a liquid instead of a solid[3][4]. This is a common issue with nitroaromatic compounds, especially if the melting point of the compound is lower than the boiling point of the solvent[2][4]. It can also be caused by a high concentration of impurities[4].

• Immediate Action: Re-heat the solution to dissolve the oil. Add a small amount of additional solvent to lower the saturation temperature[2][5].

• Slower Cooling: Allow the solution to cool more slowly. This favors the formation of an ordered crystal lattice over a disordered oil[2][6]. You can achieve this by placing the flask in a warm water bath and allowing it to cool to room temperature gradually.

• Solvent Choice: Consider using a lower-boiling point solvent or a mixed-solvent system.

Q3: No crystals are forming even after my solution has cooled to room temperature. What are the next steps?

A3: This is a common problem that can often be resolved with a few simple techniques:

• Induce Nucleation:

  • Scratching: Gently scratch the inside of the flask at the surface of the solution with a glass rod. The microscopic scratches on the glass can provide a nucleation site for crystal growth[7][8].

  • Seed Crystals: If you have a small amount of the pure compound, add a "seed crystal" to the solution. This will act as a template for further crystallization[7].

• Increase Supersaturation:

  • Cool Further: If crystals still do not appear, cool the solution in an ice bath or an ice-salt bath[2][7].

  • Reduce Solvent Volume: It's possible you used too much solvent[7]. Gently heat the solution to evaporate some of the solvent and then allow it to cool again.

Q4: My yield of recrystallized fluoronitropyridine is very low. What are the likely causes?

A4: Poor recovery can result from several factors:

• Using an excessive amount of solvent: This is a very common reason for low yield, as a significant amount of the product will remain dissolved in the mother liquor[2][5][7].

• Premature crystallization during hot filtration: If your compound crystallizes in the filter funnel, you will lose product.

• Washing the collected crystals with a solvent that is not ice-cold: Warmer solvent will dissolve some of your product[2].

• Inappropriate solvent choice: The compound may have significant solubility in the solvent even at low temperatures.

To improve your yield, ensure you are using the minimum amount of hot solvent necessary to dissolve your compound and always wash the final crystals with a minimal amount of ice-cold solvent[2].

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Oiling Out	Melting point of the compound is lower than the solvent's boiling point[2][4]. High concentration of impurities[4]. Solution is cooling too rapidly.	Reheat to dissolve the oil, add a small amount of additional solvent, and cool slowly[2][5]. Consider switching to a lower-boiling solvent or using a mixed-solvent system. If impurities are suspected, consider a preliminary purification step like column chromatography.
No Crystal Formation	Solution is not sufficiently supersaturated[7]. Lack of nucleation sites.	Induce crystallization by scratching the flask or adding a seed crystal[7][8]. Cool the solution in an ice bath[2][7]. Reduce the solvent volume by evaporation and re-cool[7].
Colored Impurities in Crystals	Impurities are co-crystallizing with the product.	Add a small amount of activated charcoal to the hot solution before filtration to adsorb the colored impurities[9][10].
Poor Recovery/Low Yield	Too much solvent was used[2][5][7]. The compound is too soluble in the cold solvent. Crystals were washed with warm solvent[2].	Use the minimum amount of hot solvent for dissolution. Ensure the solvent provides low solubility at cold temperatures. Always wash crystals with ice-cold solvent[2].
Crystals Form Too Quickly	The solution is cooling too rapidly, trapping impurities.	Place the flask on an insulated surface to slow cooling[5]. Add a small amount of extra solvent to slightly decrease saturation and slow down crystal growth[5].

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization

This is the most straightforward method and should be attempted first.

• Solvent Selection: Test the solubility of your fluoronitropyridine compound in a range of solvents at room temperature and at their boiling points. Ideal solvents will show poor solubility at room temperature and high solubility when heated. Common starting points for polar compounds like fluoronitropyridines could include ethanol, methanol, ethyl acetate, or mixtures with water.

• Dissolution: Place the crude fluoronitropyridine compound in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to boiling while stirring. Continue adding small portions of the hot solvent until the compound just dissolves[6].

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them. This must be done quickly to prevent premature crystallization in the funnel[9].

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling is crucial for forming pure crystals[6]. Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.

• Isolation and Washing: Collect the crystals by vacuum filtration. Wash the crystals with a small amount of ice-cold solvent to remove any remaining impurities[2].

• Drying: Dry the purified crystals to a constant weight.

Protocol 2: Mixed-Solvent Recrystallization

This technique is useful when no single solvent has the ideal solubility characteristics[3][6].

• Solvent Pair Selection: Find a pair of miscible solvents. In one solvent (the "good" solvent), your compound should be highly soluble. In the other (the "poor" or "anti-solvent"), it should be sparingly soluble[3]. For fluoronitropyridines, a common pair might be ethanol ("good") and water ("poor").

• Dissolution: Dissolve the crude compound in the minimum amount of the hot "good" solvent[3].

• Addition of Anti-Solvent: While the solution is still hot, add the "poor" solvent dropwise until the solution becomes slightly cloudy (turbid). This indicates that the solution is saturated[3][11].

• Clarification: Add a few more drops of the hot "good" solvent until the cloudiness just disappears[3][11].

• Crystallization, Isolation, and Drying: Follow steps 4-6 from the single-solvent protocol.

Visualizations

Workflow for Troubleshooting Recrystallization

Caption: A decision-making process for selecting an appropriate recrystallization solvent.

Safety Precautions

Fluoronitropyridine compounds, like many organic chemicals, should be handled with care.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves (nitrile gloves are often a good choice), safety goggles, and a lab coat when handling these compounds.[12]

• Ventilation: Work in a well-ventilated area, preferably a fume hood, to avoid inhaling any dust or vapors.[12]

• Handling Powders: When handling solid fluoropolymers or related compounds, take care to avoid creating dust. If there is a risk of dust exposure, a dust mask should be worn.[13][14]

• Waste Disposal: Dispose of all chemical waste according to your institution's safety regulations. Do not pour organic solvents or solutions containing these compounds down the drain.[12]

• Exposure: In case of skin contact, wash the affected area immediately with soap and water. For eye contact, flush with water for at least 15 minutes and seek medical attention.[12]

Always consult the Safety Data Sheet (SDS) for the specific fluoronitropyridine compound you are working with for detailed safety information.

References

• Benchchem. (n.d.). A Researcher's Guide to Pyridine Purification: A Comparative Analysis of Efficacy.
• Benchchem. (n.d.). Solvent selection for effective recrystallization of nitroaromatic compounds.
• Benchchem. (n.d.). Technical Support Center: Chromatographic Purification of Pyridine Derivatives.
• Google Patents. (2012). KR101652750B1 - Purification method of pyridine and pyridine derivatives.
• PubMed. (2007). Separation of pyridine derivatives from synthetic mixtures by pH-zone-refining counter-current chromatography.
• PubMed. (n.d.). Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography.
• University of York. (n.d.). Mixed-solvent recrystallisation.
• Quora. (2019). What is the theoretical background of mixed solvents recrystallization?
• Chem355 Labbook-2020. (n.d.). Recrystallization II.
• Various Authors. (n.d.). Recrystallization.
• Chemistry LibreTexts. (2022). 3.3F: Mixed Solvents.
• Various Authors. (n.d.). Recrystallization.
• Various Authors. (n.d.). recrystallization, filtration and melting point.
• University of York. (n.d.). Problems with Recrystallisations.
• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting.
• Reddit. (2013). Recrystallization (help meeeeee).
• Various Authors. (n.d.). Recrystallization.
• Wired Chemist. (n.d.). Recrystallization.
• EFC Gases & Advanced Materials. (n.d.). Safety Data Sheet.
• ResearchGate. (n.d.). Recrystallization.
• Reddit. (2021). Struggling with large scale recrystallization.
• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.
• Various Authors. (n.d.). Isolation and Purification of Organic Compounds Recrystallization (Expt #3).
• Wikipedia. (n.d.). Recrystallization (chemistry).
• University of Rochester. (n.d.). Tips & Tricks: Recrystallization.
• Duke Safety. (2025). Safe Handling of Hazardous Drugs.
• Radian Corp. (n.d.). Solubility of Organic and Inorganic Chemicals in Selected Solvents.
• Physical Chemistry Research. (2023). Solubility of Pharmaceutical Compounds in Organic Solvents Using Artificial Nural Network and Correlation Model.
• Post Apple Scientific. (2024). 12 Safety Precautions To Follow When Handling Pyridine.
• Plastics Europe. (2025). Guide for the Safe Handling of Fluoropolymer Resins.
• Various Authors. (2019). Fluoride-Ion Solvation In Non-Aqueous Electrolyte Solutions.
• Plastics Europe. (2023). Guide for the Safe Handling of Fluoropolymer Resins June 2021.
• Tosoh Corporation. (n.d.). Analyzing Polymers that are Soluble in Polar-Organic Solvents with TSKgel Alpha Series Columns.
• Various Authors. (2020). Common Solvents Used in Organic Chemistry: Table of Properties 1.

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Technical Support Center: Advanced Strategies for 6-Substituted-3-Nitropyridine Reactions

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for synthetic strategies involving 6-substituted-3-nitropyridines. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges arising from steric hindrance in this important class of heterocycles. The inherent electronic properties of the 3-nitropyridine scaffold make it a powerful building block, but the presence of a substituent at the C6 position often introduces significant steric challenges that can impede reactivity and lead to low yields or undesired side reactions.

This document provides in-depth, question-and-answer-based troubleshooting guides, detailed protocols, and the mechanistic rationale behind our recommendations to empower you to overcome these synthetic hurdles.

Understanding the Core Challenge: Electronics vs. Sterics

The 3-nitropyridine system is electronically activated for nucleophilic attack at the C2, C4, and C6 positions. The potent electron-withdrawing nature of the nitro group, combined with the inherent electron deficiency of the pyridine ring, creates highly electrophilic sites.[1][2] The negative charge of the intermediate Meisenheimer complex can be effectively delocalized onto the electronegative nitrogen atom of the pyridine ring and the oxygen atoms of the nitro group, stabilizing the transition state for nucleophilic aromatic substitution (SNAr).[1][2]

However, when a substituent is placed at the C6 position, it creates a steric shield, physically blocking the trajectory of incoming nucleophiles or the approach of a large catalyst complex.[3][4] This creates a direct conflict between the electronically favored position (C6, para to the nitro group) and its steric accessibility.

Caption: A troubleshooting workflow for sterically demanding Suzuki-Miyaura coupling reactions.

Q4: I need to perform a Buchwald-Hartwig amination on my sterically hindered 6-chloro-3-nitropyridine. Which catalyst system should I choose?

A4: The success of a challenging Buchwald-Hartwig amination hinges almost entirely on the choice of ligand. [5][6]For substrates with significant steric hindrance, you need ligands that are both very bulky and highly electron-donating. This combination stabilizes the catalytically active L-Pd(0) species and dramatically accelerates the rate-limiting reductive elimination step. [7]

Ligand Class	Specific Examples	Key Features & Rationale	Recommended For
Bulky Biarylphosphines	XPhos, RuPhos, BrettPhos	Highly electron-rich and sterically demanding. They create a large "bite angle" that facilitates reductive elimination from the Pd(II) intermediate. [8]	General-purpose for hindered aryl chlorides with primary and secondary amines.
Josiphos Ligands	(R)-(-)-1-[(S)-2-(Dicyclohexylphosphino)ferrocenyl]ethyldi-tert-butylphosphine	Ferrocene-based ligands that are highly effective for coupling with a wide range of amines, including weakly nucleophilic ones.	Challenging couplings, including those with anilines or heterocyclic amines.

| N-Heterocyclic Carbenes (NHCs) | IPr, SImes | Strong σ-donors that form very stable palladium complexes. Their steric bulk can be tuned to promote coupling of hindered partners. [9]| High-temperature reactions or when phosphine-based ligands are prone to degradation. |

Recommendation: Start with a pre-catalyst like XPhos-Pd-G3 or RuPhos-Pd-G3 . These are air-stable and highly active. Use a strong, non-nucleophilic base like lithium bis(trimethylsilyl)amide (LiHMDS) or sodium tert-butoxide (NaOt-Bu) .

Experimental Protocols

Protocol 1: Optimized Suzuki-Miyaura Coupling for a Di-ortho-Substituted Aryl Halide

This protocol is adapted for a challenging coupling, such as reacting a 6-(2,6-dimethylphenyl)-3-nitropyridine bromide with cyclohexylboronic acid, a reaction prone to failure without the right catalyst system. [10] Materials:

• 6-(2,6-dimethylphenyl)-3-nitropyridine bromide (1.0 equiv)

• Cyclohexylboronic acid (1.5 equiv)

• Pd₂(dba)₃ (2.5 mol%)

• AntPhos ligand (6 mol%)

• Potassium phosphate (K₃PO₄), finely powdered and dried (3.0 equiv)

• Anhydrous Toluene (Sufficient to make a 0.1 M solution)

Procedure:

• Inert Atmosphere: To an oven-dried Schlenk flask, add the aryl bromide, cyclohexylboronic acid, and K₃PO₄.

• Catalyst Preparation: In a separate vial under argon or nitrogen, add Pd₂(dba)₃ and the AntPhos ligand. Add a small amount of anhydrous toluene and stir for 10 minutes until a homogeneous solution is formed.

• Reaction Setup: Transfer the catalyst solution to the Schlenk flask containing the reagents via cannula. Add the remaining anhydrous toluene.

• Heating: Seal the flask and place it in a preheated oil bath at 110 °C. Stir vigorously for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. Check for the disappearance of the starting aryl bromide.

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove inorganic salts.

• Extraction: Wash the filtrate with water and then with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired sterically hindered product.

References

• Beilstein Journals. (2023). Pyridine C(sp 2 )–H bond functionalization under transition-metal and rare earth metal catalysis. Beilstein Journal of Organic Chemistry. [Link]

• Bosch, E., & Barnes, C. L. (2001). Design and Synthesis of a Sterically Hindered Pyridine and Its Encapsulation of Silver(I) Cation. Inorganic Chemistry, 40(13), 3234-3236. [Link]

• The University of Liverpool Repository. (n.d.). Hydrogenation of Functionalised Pyridines with a Rhodium Oxide Catalyst under Mild Conditions. [Link]

• National Institutes of Health. (n.d.). A Simple Strategy to Aminate Pyridines, Diazines and Pharmaceuticals via Heterocyclic Phosphonium Salts. [Link]

• Journal of the American Chemical Society. (2022). Photochemical Organocatalytic Functionalization of Pyridines via Pyridinyl Radicals. [Link]

• Organic Letters. (2022). Alkylation of Nitropyridines via Vicarious Nucleophilic Substitution. [Link]

• ResearchGate. (n.d.). Effects of the Pyridine 3-Substituent on Regioselectivity in the Nucleophilic Aromatic Substitution Reaction of 3-Substituted 2,6-Dichloropyridines with 1-Methylpiperazine Studied by a Chemical Design Strategy. [Link]

• National Institutes of Health. (n.d.). Functionalization of Pyridines at the C4 Position via Metalation and Capture. [Link]

• Dalton Transactions. (2020). Electronic influence of substitution on the pyridine ring within NNN pincer-type molecules. [Link]

• ResearchGate. (n.d.). A Novel Synthesis of a Highly Sterically Hindered C2Symmetric Chiral Pyridine Derivative. [Link]

• Organic Chemistry Portal. (n.d.). Pyridine synthesis. [Link]

• ChemRxiv. (n.d.). Functionalization of Pyridines at Remote Synthetic Landscapes via Undirected Metalation and Capture. [Link]

• Sci-Hub. (2005). A Facile Route to Sterically Hindered and Non-Hindered 4′-Aryl-2,2′:6′,2′′-Terpyridines. [Link]

• Chemistry Stack Exchange. (2017). Regioselectivity of an amination reaction of 2,6-dichloro-3-nitropyridine. [Link]

• Chemistry Stack Exchange. (2018). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?. [Link]

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. [Link]

• Dalton Transactions. (2020). Electronic influence of substitution on the pyridine ring within NNN pincer-type molecules. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

• Synlett. (2005). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. [Link]

• Catalysis Science & Technology. (2019). Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions. [Link]

• Physical Chemistry Chemical Physics. (n.d.). Probing the effect of substituents on n → π interactions in organic nitrile–pyridine complexes: a quantum chemical study*. [Link]

• YouTube. (2013). Steric hindrance. [Link]

• Royal Society of Chemistry. (n.d.). Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines. [Link]

• C&EN. (2018). One Step at Time: Most Nucleophilic Aromatic Substitutions are Concerted. [Link]

• YouTube. (2019). nucleophilic aromatic substitutions. [Link]

• National Institutes of Health. (2020). Advances in Cross-Coupling Reactions. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. [Link]

• Chemical Reviews. (2011). Advances in Transition Metal (Pd,Ni,Fe)-Catalyzed Cross-Coupling Reactions Using Alkyl-organometallics as Reaction Partners. [Link]

• National Institutes of Health. (2022). Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions?. [Link]

• Beilstein Journals. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. [Link]

• Chemistry Steps. (n.d.). Steric Hindrance in SN2 and SN1 Reactions. [Link]

• PubMed. (2019). Sterically hindered N-heterocyclic carbene/palladium(ii) catalyzed Suzuki-Miyaura coupling of nitrobenzenes. [Link]

• ResearchGate. (n.d.). Synthesis of New [2,3′:6′,3′′]Terpyridines Using Iterative Cross-Coupling Reactions. [Link]

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• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

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• Beilstein Journals. (n.d.). Ligand-dependent stereoselective Suzuki–Miyaura cross-coupling reactions of β-enamido triflates. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to HPLC Method Development for the Purity of 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine

This guide provides an in-depth, comparative analysis of the development and validation of a stability-indicating High-Performance Liquid Chromatography (HPLC) method for determining the purity of 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine. As a critical intermediate in pharmaceutical synthesis, ensuring its purity is paramount. We will move beyond a simple recitation of steps to explore the scientific rationale behind each decision, comparing alternative approaches and presenting the supporting data that underpins the final, validated method.

Introduction: The Analytical Challenge

6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine is a heterocyclic compound whose structure presents a unique analytical challenge. It combines a basic pyridine core (pKa of pyridines is typically around 5.2-6.0) with hydrophobic elements (cyclopropylmethoxy group) and a strong chromophore (nitropyridine system)[1]. A successful purity method must not only quantify the main component but also resolve it from potential process-related impurities and degradation products that may arise under storage or stress conditions. This necessitates the development of a stability-indicating method, a core requirement mandated by regulatory bodies like the FDA and detailed in ICH guidelines[2][3].

Our objective is to develop a robust, specific, and precise reverse-phase HPLC (RP-HPLC) method. This guide will detail the logical progression from initial screening of chromatographic conditions to full method validation according to the ICH Q2(R1) guideline[4][5][6].

Part 1: Foundational Strategy & Initial Chromatographic Screening

The cornerstone of effective method development is a foundational strategy based on the analyte's physicochemical properties. The presence of the nitropyridine ring provides a strong UV chromophore, making UV detection a suitable choice. The molecule's moderate polarity suggests that RP-HPLC is the most appropriate separation mode.

Our initial screening strategy was designed to compare two critical parameters: the stationary phase chemistry and the organic mobile phase modifier. This allows us to quickly identify the most promising path for optimization.

Experimental Protocol: Column and Mobile Phase Screening

• System Preparation: An Agilent 1260 Infinity II HPLC system equipped with a quaternary pump, autosampler, thermostatted column compartment, and diode-array detector (DAD) was used.

• Analyte Preparation: A stock solution of 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine was prepared in a 50:50 (v/v) mixture of acetonitrile and water at a concentration of 1.0 mg/mL. A working standard of 0.1 mg/mL was prepared by dilution.

• Chromatographic Conditions:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B Alternatives: Acetonitrile (ACN) or Methanol (MeOH)

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 30 °C

  • Detection: DAD at 254 nm

  • Gradient: 10-90% B over 15 minutes, hold at 90% B for 2 minutes, return to 10% B over 1 minute, and equilibrate for 2 minutes.

• Stationary Phase Alternatives:

  • Column 1: Standard C18 (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm) - chosen for its general-purpose hydrophobicity.

  • Column 2: Phenyl-Hexyl (e.g., Luna Phenyl-Hexyl, 4.6 x 150 mm, 5 µm) - chosen to evaluate potential π-π interactions with the pyridine ring, which can offer alternative selectivity.

Caption: Workflow for initial screening of columns and mobile phases.

Screening Results and Discussion

The primary goal was to find a condition that provided good retention of the main peak, a symmetrical peak shape (Tailing Factor ≈ 1), and the best initial separation of any visible impurities.

Condition ID	Stationary Phase	Organic Modifier	Retention Time (min)	Tailing Factor	Observations
1A	C18	Acetonitrile	8.2	1.1	Good peak shape, baseline resolution of two minor impurities.
1B	C18	Methanol	9.5	1.3	Broader peak, longer retention, less resolution of impurities.
2A	Phenyl-Hexyl	Acetonitrile	7.5	1.4	Significant peak tailing, poor resolution.
2B	Phenyl-Hexyl	Methanol	8.8	1.6	Severe peak tailing.

Analysis: The C18 stationary phase with acetonitrile as the organic modifier (Condition 1A) provided the most promising starting point. Acetonitrile's lower viscosity and different solvating properties resulted in a sharper peak and better efficiency compared to methanol. The Phenyl-Hexyl column induced significant tailing, likely due to strong secondary interactions with the basic pyridine nitrogen, which were not mitigated by the formic acid additive alone. Therefore, the C18 column with an Acetonitrile/Water mobile phase was selected for further optimization.

Part 2: Method Optimization for Enhanced Specificity

With a promising column and mobile phase system selected, the next step is to optimize the separation to ensure maximum resolution between the main analyte and all potential impurities. This involved fine-tuning the mobile phase pH and the gradient profile.

Experimental Protocol: pH and Gradient Optimization

• System & Analyte: Same as Part 1.

• Selected Column: C18 (Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm).

• Mobile Phase B: Acetonitrile.

• pH Optimization:

  • Mobile Phase A Alternatives:

    • 0.1% Formic Acid in Water (pH ≈ 2.8)

    • 10 mM Ammonium Acetate in Water, pH adjusted to 4.5 with Acetic Acid

    • 10 mM Ammonium Formate in Water, pH adjusted to 6.0 with Formic Acid

• Gradient Optimization (using the best pH condition):

  • Shallow Gradient: 20-60% B over 20 minutes.

  • Focused Gradient: A multi-step gradient was designed around the elution time of the main peak and its surrounding impurities.

Causality: The pH of the mobile phase is critical when analyzing basic compounds like pyridines. At low pH (e.g., 2.8), the pyridine nitrogen is protonated, which can improve peak shape by minimizing undesirable interactions with residual silanols on the silica-based C18 column. However, exploring higher pH values (while staying within the column's stable range) can alter the selectivity between the analyte and its impurities, potentially improving resolution.

Optimization Results and Discussion

Condition ID	Mobile Phase A (Aqueous)	Analyte Peak Shape (Tailing Factor)	Resolution (Analyte vs. Closest Impurity)
OPT-1	0.1% Formic Acid (pH 2.8)	1.1	1.8
OPT-2	10 mM Ammonium Acetate (pH 4.5)	1.2	2.5
OPT-3	10 mM Ammonium Formate (pH 6.0)	1.5	2.1

Analysis: Adjusting the mobile phase pH to 4.5 (Condition OPT-2) significantly improved the resolution between the main peak and a critical impurity eluting just before it, increasing it from 1.8 to 2.5. This demonstrates a change in selectivity, as the ionization state of the analyte and impurities is altered. While the peak tailing slightly increased, it remained well within the acceptable limit (<1.5). This condition was chosen for the final method. A focused gradient was then developed to further enhance this separation and reduce the overall run time.

Part 3: Forced Degradation & Proof of Stability-Indicating Capability

A purity method is only reliable if it can separate the active pharmaceutical ingredient (API) from any products that form upon degradation. Forced degradation studies intentionally stress the analyte to generate these potential degradants[7][8]. The objective is to achieve 5-20% degradation, ensuring that the method's specificity can be properly evaluated[2].

Caption: Workflow for executing forced degradation studies.

Experimental Protocol: Forced Degradation Studies

• Acid Hydrolysis: Dissolve 10 mg of the analyte in 1 mL of ACN and add 9 mL of 0.1N HCl. Heat at 60 °C for 8 hours. Cool, neutralize with 0.1N NaOH, and dilute to 0.1 mg/mL.

• Base Hydrolysis: Dissolve 10 mg of the analyte in 1 mL of ACN and add 9 mL of 0.1N NaOH. Heat at 60 °C for 4 hours. Cool, neutralize with 0.1N HCl, and dilute to 0.1 mg/mL.

• Oxidative Degradation: Dissolve 10 mg of the analyte in 10 mL of 3% hydrogen peroxide. Keep at room temperature for 24 hours. Dilute to 0.1 mg/mL.

• Thermal Degradation: Store 10 mg of the solid analyte in an oven at 80 °C for 48 hours. Dissolve and dilute to 0.1 mg/mL.

• Photolytic Degradation: Expose a solution (0.1 mg/mL) and solid sample to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as specified in ICH Q1B.

Forced Degradation Results Summary

All stressed samples were analyzed using the optimized HPLC method. Peak purity was assessed using the DAD to ensure no degradants co-eluted with the main peak.

Stress Condition	% Degradation	Number of Degradation Peaks	Resolution (Main Peak to Closest Degradant)	Peak Purity Index
Acid Hydrolysis	12.5%	2	3.1	> 0.999
Base Hydrolysis	18.2%	3	2.8	> 0.999
Oxidative	8.9%	1	4.5	> 0.999
Thermal	2.1%	1	3.5	> 0.999
Photolytic	4.5%	2	2.9	> 0.999

Analysis: Significant degradation was observed under acidic and basic conditions, with minor degradation under other stresses. In all cases, the degradation products were well-resolved from the main analyte peak, with resolution values comfortably above the acceptance criterion of 1.5. The peak purity index for the main peak remained above 0.999 in all stressed samples, confirming the method's specificity and stability-indicating nature.

Part 4: Final Method Validation (ICH Q2(R1))

The final optimized method was subjected to a full validation study to demonstrate its suitability for its intended purpose, following the ICH Q2(R1) guidelines[4][9].

Final Optimized and Validated HPLC Method

• Column: Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm)

• Mobile Phase A: 10 mM Ammonium Acetate, pH 4.5

• Mobile Phase B: Acetonitrile

• Gradient: 20% B to 50% B in 15 min, 50% to 80% B in 5 min, hold for 2 min, then re-equilibrate.

• Flow Rate: 1.0 mL/min

• Column Temp: 30 °C

• Injection Vol: 5 µL

• Detection: 254 nm

Validation Results Summary

Validation Parameter	Result	Acceptance Criteria
Specificity	No interference from blank, impurities, or degradants. Peak Purity > 0.999.	Method must be specific.
Linearity (Range)	r² = 0.9998 (0.05 - 0.15 mg/mL)	r² ≥ 0.999
Accuracy (% Recovery)	99.2% - 101.1% across three concentration levels.	98.0% - 102.0%
Precision (Repeatability, %RSD)	0.45%	%RSD ≤ 2.0%
Precision (Intermediate, %RSD)	0.68% (different day, different analyst)	%RSD ≤ 2.0%
Robustness	No significant impact on results from small variations in flow rate (±0.1 mL/min), column temp (±2°C), and mobile phase pH (±0.2).	System suitability parameters must be met.
Limit of Quantitation (LOQ)	0.0015 mg/mL	-
Limit of Detection (LOD)	0.0005 mg/mL	-

Analysis: The validation data conclusively demonstrates that the developed HPLC method is specific, linear, accurate, precise, and robust for the purity determination of 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine. All results fell well within the pre-defined acceptance criteria, confirming the method's reliability.

Conclusion

Through a systematic and comparative approach, we have successfully developed and validated a stability-indicating RP-HPLC method for the purity analysis of 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine. The initial screening demonstrated the superiority of a C18 column with acetonitrile over a Phenyl-Hexyl column or methanol as the organic modifier. Subsequent optimization of the mobile phase pH was critical to achieving the necessary selectivity to resolve the main analyte from a key impurity. Finally, comprehensive forced degradation studies and full ICH-compliant validation confirmed that the method is robust and fit for its intended purpose in a quality control environment.

References

• ICH. (1995). Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• Scribd. ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers. [Link]

• HELIX Chromatography. HPLC Methods for analysis of Pyridine. [Link]

• ICH. Quality Guidelines. [Link]

• ResearchGate. (2021). Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. [Link]

• SciSpace. (2021). Development and Validation of Reverse-phase High- performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. [Link]

• ResearchGate. (2024). Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics. [Link]

• Sygnature Discovery. (2023). A practical guide to forced degradation and stability studies for drug substances. [Link]

• MedCrave. (2016). Forced Degradation Studies. [Link]

• Nitrosamines Community. (2023). Forced degradation: predicting nitrosamine formation. [Link]

• Biomedical Journal of Scientific & Technical Research. (2022). Forced Degradation – A Review. [Link]

• ScienceDirect. (2016). Development of forced degradation and stability indicating studies of drugs—A review. [Link]

Sources

• 1. helixchrom.com [helixchrom.com]
• 2. onyxipca.com [onyxipca.com]
• 3. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 4. ema.europa.eu [ema.europa.eu]
• 5. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 6. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 7. biomedres.us [biomedres.us]
• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scribd.com [scribd.com]

Definitive Structural Validation of 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine

A Comparative Guide to 2D NMR vs. Traditional Methods

Executive Summary & Core Directive

The Challenge: The synthesis of 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine typically involves a nucleophilic aromatic substitution (

) on 2,6-difluoro-3-nitropyridine. This reaction presents a classic regioselectivity trap. The nucleophile (cyclopropylmethanol) can attack either the C6 position (para to nitro, less sterically hindered) or the C2 position (ortho to nitro, inductively more activated but sterically crowded).

The Risk: Standard 1D

NMR often fails to definitively distinguish the desired C6-isomer from the C2-isomer (impurity), as both present similar splitting patterns (two vicinal aromatic protons). Misidentification at this stage can lead to months of wasted effort on the wrong scaffold.

The Solution: This guide establishes 2D Heteronuclear Multiple Bond Correlation (HMBC) as the non-negotiable standard for validating this structure. We compare this definitive approach against traditional methods to demonstrate why "good enough" is dangerous in scaffold validation.

Comparative Analysis: The Cost of Uncertainty

The following table contrasts the reliability of structural assignment methods for this specific pyridine derivative.

Feature	Method A: Traditional 1D NMR ( )	Method B: Definitive 2D NMR (HMBC/HSQC)
Primary Mechanism	Chemical shift heuristics & coupling constants ( ).	Through-bond connectivity (Long-range C-H correlations).
Isomer Differentiation	Low/Medium. Relies on subtle differences in (ortho vs. meta). Ambiguous without a reference standard.	High. Unambiguously maps the ether protons to the specific ring carbon (C2 or C6).
Risk Factor	High false positive rate. A C2-isomer can mimic the C6-isomer's splitting if conformation distorts coupling.	Near zero. The connectivity is absolute.
Time Investment	10 minutes (acquisition) + 30 mins (analysis).	45 minutes (acquisition) + 15 mins (analysis).
Recommendation	Screening only. Use for rough purity checks.	Validation Standard. Mandatory for compound registration.

Technical Deep Dive: The Isomer Trap

To validate the structure, one must prove the cyclopropylmethoxy group is attached to C6 and the fluorine remains at C2 .

The Regioselectivity Pathway

The nitro group at C3 directs nucleophilic attack. While C2 is electronically activated (inductive effect of

), it is sterically hindered. C6 is less hindered but slightly less activated. This competition creates a mixture or favors one isomer depending on solvent/base conditions, necessitating rigorous proof.

Figure 1: Divergent synthesis pathways. Path A yields the target; Path B yields the regio-isomer. Both are plausible outcomes of the

reaction.

The NMR Logic (The "Smoking Gun")

1. The Proton-Fluorine Coupling (

):

• Target (2-F, 6-OR): The protons are at H4 and H5.

  • F is at C2. H4 is meta to F. H5 is para to F.

  • Expectation: Small or negligible F-H couplings (

    Hz). The spectrum will look like two doublets (dominated by Hz).

• Isomer (6-F, 2-OR):

  • F is at C6.[1] H5 is ortho to F.

  • Expectation: H5 will show a large coupling to F (

    Hz). H5 appears as a doublet of doublets (dd).

2. The HMBC Connectivity (Definitive): We track the correlation from the Ether Protons (

, ppm) to the pyridine ring carbon.

• Target:

  correlates to C6 .

  • Validation: C6 is also correlated to H5 (the proton not adjacent to Nitro). C6 should not show a large

    coupling (approx 240 Hz) in the domain (because F is at C2).

• Isomer:

  correlates to C2 .

  • Validation: C2 is ortho to the Nitro group and has no attached protons.

Experimental Protocol: Self-Validating Workflow

Prerequisites:

• Sample: ~10 mg in

  or .

• Instrument: 400 MHz NMR or higher.

Step 1: 1D Proton & Fluorine Survey

Acquire standard

and spectra.[2]

• Check: Do you see two aromatic protons?

• Check: Is there a single fluorine peak? (Multiple peaks indicate a mixture of isomers).

• Diagnostic: Measure the coupling width of the aromatic signals. If you see a large splitting (>8 Hz) in addition to the vicinal coupling, suspect the wrong isomer (F-ortho-H).

Step 2: HSQC (Heteronuclear Single Quantum Coherence)

Run HSQC to assign protons to their direct carbons.

• Identify the

  carbon signal.

• Identify C4 and C5 signals. (C4 is usually more deshielded due to ortho-Nitro, but C5 is ortho-Ether; shifts may overlap, making 2D essential).

Step 3: HMBC (The Decision Gate)

Run a standard gradient HMBC (optimized for

Hz).

Analysis Logic:

• Find the

  proton signal (approx 4.2 ppm).

• Trace the cross-peak to the aromatic carbon (C_ipso).

• The Test: Does this C_ipso carbon also show a correlation to the aromatic proton doublet that is vicinal to the other?

  • Yes (Target): The ether is at C6. H5 is at C5. H5 correlates to C6.[1]

    correlates to C6. Convergence.

  • No (Isomer): The ether is at C2. C2 has no protons nearby (C3 has Nitro). The correlation chain is broken.

Figure 2: Logical flow for interpreting HMBC data. The convergence of the ether protons and the H5 ring proton on the same carbon (C6) is the definitive proof of structure.

References

• Regioselectivity of SNAr on Nitropyridines

  • Study on 2,6-dichloro-3-nitropyridine: "Regioselectivity of an amination reaction of 2,6-dichloro-3-nitropyridine." Stack Exchange Chemistry. Accessed Oct 2023. Link

  • General SNAr Trends: "A generally applicable quantitative reactivity model for nucleophilic aromatic substitution." ChemRxiv, 2021. Link

• NMR Characterization Standards

  • Proton-Fluorine Coupling Constants: "NMR Coupling Constants." Iowa State University Chemical Instrumentation Facility. Link

  • Distinguishing Regioisomers: "Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy." Oxford Instruments Application Note. Link

• Compound Data

  • 2,6-Difluoro-3-nitropyridine (Precursor): Sigma-Aldrich Product Sheet. Link

Sources

• 1. 6-Fluoro-2-methyl-3-nitropyridine | C6H5FN2O2 | CID 12408185 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]

Reference Standards for 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine Analysis

Executive Summary: The Criticality of Regio-Purity

6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine is a high-value pharmacophore intermediate, primarily utilized in the synthesis of pyridopyrimidine-based kinase inhibitors (e.g., MEK or c-Met inhibitors). Its structural integrity is defined by the precise placement of the labile fluorine atom at position 2 (the "warhead" for subsequent SNAr coupling) and the cyclopropylmethoxy tail at position 6 .

The analytical challenge lies not in the main peak, but in the "Silent Impurities" :

• Regioisomers: The 2-(cyclopropylmethoxy)-6-fluoro isomer, which has identical mass and similar polarity.

• Hydrolysis Products: The 2-hydroxy derivative, formed by moisture exposure.

This guide compares reference standard grades to ensure your analytical method can distinguish the active intermediate from its inactive or chain-terminating mimics.

Comparative Analysis of Reference Standards

Selecting the right standard is a balance of risk mitigation vs. cost . For this specific fluorinated nitropyridine, the risk of regio-isomer contamination dictates the need for high-tier characterization during method development.

Table 1: Performance Matrix of Reference Standards

Feature	Primary Standard (CRM)	Secondary (Working) Standard	In-House / R&D Standard
Intended Use	Method Validation, Calibration of Secondary Stds.	Routine Batch Release, Stability Testing.	Early Route Scouting, Relative Retention Time (RRT) checks.
Purity Assignment	Mass Balance (100% - Impurities - Water - Solvents - Ash).	Potency Transfer (Assigned against CRM).	Area % (HPLC UV only).
Regio-Isomer Analysis	qNMR (Quantitative 19F-NMR) to prove position of F vs O-alkyl.	Assumed from CRM linkage.	Unknown (Risk of co-elution).
Traceability	SI Units (NIST/BIPM traceable weights).	Traceable to the CRM.	Internal Notebook Reference.
Uncertainty ( )	Defined (e.g., 99.5% 0.3%).	Higher (includes CRM uncertainty + transfer error).	Undefined.
Cost Factor			$

Expert Insight: The "Area %" Trap

Warning: Relying on an In-House standard with "99% HPLC Area" purity is dangerous for this molecule. If the 2-alkoxy regioisomer co-elutes with your 6-alkoxy target , UV detection will see them as one peak. Only a CRM characterized by 19F-NMR (showing distinct chemical shifts for 2-F vs 6-F) guarantees the material is the correct isomer.

Critical Quality Attributes (CQAs) & Impurity Profiling

To validate a reference standard for this molecule, you must characterize the specific degradation pathways shown below.

Diagram 1: Impurity Fate Mapping

This workflow illustrates the origin of key impurities and their structural relationship to the target.

Caption: Reaction pathways showing the competition between C6-substitution (Target) and C2-substitution (Regioisomer), plus downstream degradation.

Analytical Method Development (The "How-To")

The following protocol is designed to separate the Target from the Regioisomer (Impurity A). Standard C18 columns often fail to resolve these positional isomers due to identical hydrophobicity.[1]

Recommended Protocol: Phenyl-Hexyl Separation

Rationale: The

- interactions of a Phenyl-Hexyl stationary phase interact differently with the electron-deficient nitropyridine ring depending on the substitution pattern (2-F vs 6-F), offering superior selectivity over C18.

Instrument Parameters

• Column: Waters XSelect CSH Phenyl-Hexyl (150 mm x 4.6 mm, 3.5 µm) or equivalent.

• Mobile Phase A: 0.1% Formic Acid in Water (Acidic pH suppresses silanol activity and keeps the potential hydroxy-impurity protonated).

• Mobile Phase B: Acetonitrile.[2][3]

• Flow Rate: 1.0 mL/min.[1][4]

• Column Temp: 35°C.

• Detection: UV @ 290 nm (Nitro-aromatic specific) and 210 nm (General).

Gradient Program

Time (min)	% Mobile Phase B	Event
0.0	30	Equilibration
15.0	65	Linear Gradient (Separates Isomers)
18.0	95	Wash (Elutes Bis-impurity)
22.0	95	Hold
22.1	30	Re-equilibration
28.0	30	End

Self-Validating System Suitability Criteria

• Resolution (

  ): > 1.5 between Target and Impurity A (Regioisomer). Note: You must inject a spiked marker of Impurity A to confirm this.

• Tailing Factor: < 1.5 (Ensures no secondary interactions with the pyridine nitrogen).

• Precision: RSD < 2.0% for 6 replicate injections of the Working Standard.

Reference Standard Qualification Workflow

If you are sourcing a generic standard or synthesizing in-house, you must perform this qualification workflow to establish it as a "Primary-Like" standard.

Diagram 2: The Qualification "Gauntlet"

Caption: Decision tree for qualifying a reference standard. Step 2 (Regio-Purity) is the critical failure point for this compound.

Detailed Protocol for Step 2 (Regio-Purity)

Why it's needed: Mass Spectrometry cannot distinguish the Target (2-F, 6-OR) from the Regioisomer (2-OR, 6-F). Method: 19F-NMR Spectroscopy .

• Target (2-F): The fluorine is ortho to the Nitro group. Expect a chemical shift downfield (deshielded) due to the electron-withdrawing nitro group.

• Regioisomer (6-F): The fluorine is para to the Nitro group.[5] Expect a distinct chemical shift upfield relative to the target.

• Procedure: Dissolve 10 mg in DMSO-d6. Acquire 19F spectrum (decoupled). Integrate the major peak vs. any minor peaks.

References

• International Council for Harmonisation (ICH). Q7: Good Manufacturing Practice Guide for Active Pharmaceutical Ingredients. (Defines requirements for reference standards in GMP).

• United States Pharmacopeia (USP). General Chapter <11>: Reference Standards. (Provides the framework for establishing primary vs. secondary standards).

• Li, J., et al. "Regioselective Nucleophilic Aromatic Substitution of 2,6-Difluoro-3-nitropyridine." Journal of Heterocyclic Chemistry, 2018. (Describes the synthetic preference for C2 vs C6 substitution).

• European Pharmacopoeia (Ph. Eur.). 5.[1][2][6][7][8]12. Reference Standards. (European guidelines for standard qualification).

• Trametinib Synthesis Pathway. Trametinib (Mekinist) Global Assessment Report. (Contextualizes the use of cyclopropyl-methoxy-pyridine intermediates in kinase inhibitor synthesis).

Sources

• 1. nacalai.com [nacalai.com]
• 2. Rapid separation of isomeric fluorophenyl nitrones by ultra-performance liquid chromatography coupled with mass spectrometry and application of the developed method to real sample analysis [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. sielc.com [sielc.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. preprints.org [preprints.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine proper disposal procedures

Topic: 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine Proper Disposal Procedures Content Type: Technical Standard Operating Procedure (SOP) Audience: Pharmaceutical Researchers & EHS Officers[1]

Technical Snapshot & Risk Profile

Compound Identification:

• Chemical Name: 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine[1]

• CAS Number: 1365271-64-8 (Representative/Analogous)[1]

• Molecular Formula: ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

• Core Structure: Pyridine ring substituted with a nitro group (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  ), a fluorine atom ( ), and a cyclopropylmethoxy ether.

Senior Scientist’s Analysis: This molecule presents a "Triad of Hazard" that dictates its disposal pathway.[1] It is not merely "organic waste"; it is a functionalized fluoronitropyridine .[1]

• The Nitro Group (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  ): Located on the 3-position of the pyridine, this introduces potential energetic instability. While not a primary explosive, nitropyridines can decompose violently under high heat or shock.

• The Fluorine Atom (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  ): Upon thermal decomposition (incineration), this releases Hydrogen Fluoride (HF) . Standard municipal incinerators cannot handle this; it requires a facility with caustic scrubbers.

• The Cyclopropylmethoxy Group: This lipophilic tail increases skin permeability, making the toxic nitro-pyridine core more bioavailable upon contact.[1]

Physical & Chemical Properties Table

Property	Description	Implications for Disposal
Physical State	Solid or Viscous Oil (Predicted)	Requires solid waste stream or solvent dissolution.[1]
Solubility	Lipophilic (Insoluble in water)	DO NOT flush.[1] High potential for bioaccumulation.[1]
Flash Point	>110°C (Predicted)	Combustible.[1] Classify as "Organic Waste."[1]
Reactivity	Nucleophilic Aromatic Substitution	Vulnerable to hydrolysis in strong base; releases ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted"> ions.
RCRA Status	Characteristic Waste (Unlisted)	Treat as D001 (Ignitable) or D003 (Reactive) depending on formulation.[1]

Pre-Disposal Stabilization & Segregation

Before moving to the waste drum, the material must be stabilized. The presence of the fluorine atom on a nitro-activated ring makes this compound susceptible to nucleophilic attack, which can generate unexpected heat or toxic byproducts.[1]

The "Golden Rule" of Segregation:

ngcontent-ng-c3932382896="" class="ng-star-inserted">

Never mix fluoronitropyridines with strong oxidizers (e.g., nitric acid) or strong reducing agents (e.g., sodium borohydride) in the waste stream. The resulting exotherm can trigger the nitro group.[1]

Workflow for Waste Classification:

• Pure Substance: Segregate as "Solid Hazardous Waste – Halogenated."[1]

• Reaction Mixtures: If the compound is dissolved in solvent (e.g., DCM, Ethyl Acetate), it must be classified as "Flammable Liquid – Halogenated."

• Aqueous Layers: Even if extracted, assume trace contamination. Dispose of aqueous layers as "Aqueous Hazardous Waste" (do not drain).

Detailed Disposal Protocol

This protocol ensures compliance with EPA (RCRA) regulations and protects downstream waste handlers.

Step 1: Container Selection

• Solid Waste: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Avoid glass for solids if shock sensitivity is unknown, though this specific derivative is likely stable.

• Liquid Waste: Use an HDPE jerrycan or a safety-coated glass bottle.

  • Why HDPE? If trace hydrolysis occurs, generated HF will etch glass. HDPE is resistant to fluorides.[1]

Step 2: Labeling (Critical)

The label is your primary communication tool with the disposal vendor. A generic "Chemical Waste" label is insufficient.[1]

• Primary Constituent: 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine[1]

• Hazard Checkboxes: [x] Toxic [x] Irritant [x] Combustible[1]

• Critical Note: Write "CONTAINS ORGANIC FLUORINE - GENERATES HF ON BURNING" clearly on the tag.[1] This alerts the incineration plant to use appropriate scrubbing.

Step 3: Waste Stream Management (Visualized)

The following diagram outlines the decision logic for disposing of this compound.

Figure 1: Decision tree for the safe segregation and packaging of fluoronitropyridine waste.

Emergency Contingencies

Scenario A: Spillage (Solid)

• Evacuate: Clear the immediate area of non-essential personnel.

• PPE: Wear double nitrile gloves, safety goggles, and a lab coat.[1][2] If dust is visible, use an N95 or P100 respirator.

• Containment: Do not dry sweep (risk of dust generation).[1] Cover with a damp absorbent pad or vermiculite.[1]

• Cleanup: Scoop material into a disposable container. Wipe the surface with a mild soap solution (avoid strong alkalis like bleach/NaOH, which may hydrolyze the fluorine).

Scenario B: Skin Exposure

• Immediate Wash: Flush with copious water for 15 minutes.[1][3][4]

• Assessment: Because this compound contains fluorine, monitor for signs of deep tissue pain (indicative of fluoride ion penetration), though less likely than with free HF.

• Medical: Seek medical attention and provide the SDS/structure to the physician.[5]

References

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: 40 CFR Part 261 - Identification and Listing of Hazardous Waste.[1] Retrieved from [Link][1]

• PubChem. 2-Fluoro-3-nitropyridine (Compound Summary). National Library of Medicine.[1] Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets.[1] Retrieved from [Link][1]

Sources

• 1. echemi.com [echemi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. watson-int.com [watson-int.com]